Lanthanum

• IUPAC Name: lanthanum
• InChI: InChI=1S/La
• InChI Key: FZLIPJUXYLNCLC-UHFFFAOYSA-N
• Canonical SMILES: [La]
• Molecular Formula: La
• DSSTOX Substance ID: DTXSID0064676
• Molecular Weight: 138.9055 g/mol
• Physical Description: Other Solid, White, malleable metal that oxidizes in air; [Merck Index], Liquid
• CAS No.: 7439-91-0, 13864-01-2, 17643-88-8

Description

Lanthanum (atomic number 57, symbol La) is a soft, malleable, silvery-white metal that is the first element and namesake of the lanthanide series . It is a highly reactive rare-earth element, tarnishing rapidly in air and burning easily when ignited . Its standard atomic weight is 138.905 u, and its electron configuration is [Xe] 5d¹ 6s² . Lanthanum is traditionally counted among the rare earth elements and is the 28th most abundant element in the Earth's crust, found in minerals such as monazite and bastnäsite . Research Applications and Value Lanthanum and its compounds are cornerstone materials in advanced research and technology development . Their unique properties, stemming from the electronic structure of lanthanum, make them suitable for a wide range of scientific applications . Key research areas include: 1. Catalysis and Chemical Synthesis: Lanthanum-based catalysts are essential in refining petroleum, particularly in fluid catalytic cracking (FCC) units, where they improve the process of breaking down complex hydrocarbons and enhance catalyst stability . Lanthanum compounds are also pivotal in research on biodiesel production and water-splitting reactions for hydrogen production . 2. Advanced Materials and Optics: Lanthanum oxide (La₂O₃) is a critical component in the production of specialized optical glasses, such as high-quality camera lenses and telescopes, where it increases the refractive index and improves clarity without significant light dispersion . Lanthanum is also used in the synthesis of phosphors for lighting, displays, and LED technologies . 3. Energy Storage and Conversion: Lanthanum-nickel alloys (LaNi₅) are extensively studied for hydrogen storage applications due to their ability to absorb and release hydrogen gas efficiently . These alloys are also fundamental to the anodes of nickel-metal hydride (NiMH) batteries, which power many hybrid electric vehicles and portable electronics . Research into lanthanum-based materials for supercapacitors and other energy storage devices is ongoing . 4. Sensing and Biomedical Research: In biomedical research, lanthanum carbonate is studied as a phosphate binder for the investigation of hyperphosphatemia, a condition often associated with chronic kidney disease . Its mechanism of action involves dissociating in the acidic environment of the stomach to release lanthanum ions (La³⁺), which form insoluble complexes with dietary phosphate, thereby preventing its absorption . Furthermore, lanthanum-based nanomaterials are emerging as promising tools for bio-imaging, sensing, and exploring therapeutic applications due to their unique optical and magnetic properties . Handling and Properties Researchers should note that lanthanum metal is mechanically ductile and malleable with a silvery-white lustre but tarnishes rapidly in air . It has a melting point of 920 °C (1193 K) and a boiling point of 3464 °C (3737 K) . As the most reactive rare-earth metal, it reacts with water to form lanthanum hydroxide (La(OH)₃) and hydrogen gas . Disclaimer This product is intended for research purposes in a controlled laboratory setting only. It is strictly labeled "For Research Use Only" (RUO) and is not intended for diagnostic, therapeutic, or any human or veterinary use.

Synthesis and Preparation Methodologies for Lanthanum Compounds

Conventional Chemical Synthesis Routes

A range of chemical synthesis techniques are employed to produce lanthanum compounds, including precipitation, sol-gel, hydrothermal, thermal decomposition, reflux, combustion, chemical bath deposition, and sputtering methods. jetir.org These methods allow for the synthesis of high crystallinity, pure phase, and adjustable particle size in the form of powders or nanoparticles. jetir.org

Precipitation and Co-precipitation Techniques

Precipitation and co-precipitation methods are widely used for synthesizing lanthanum compounds, particularly oxides and hydroxides. These techniques involve the formation of a solid from a solution during a chemical reaction. Co-precipitation, a variation, involves the simultaneous precipitation of multiple components from a solution. These methods are favored for their simplicity, low cost, and the ability to control particle size and achieve high crystallinity and purity. researchpublish.com

For instance, lanthanum oxide (La₂O₃) nanoparticles have been successfully synthesized using the co-precipitation method. researchpublish.com A typical procedure involves dissolving lanthanum nitrate (B79036) hexahydrate (La(NO₃)₃·6H₂O) in distilled water and adding a precipitating agent like sodium hydroxide (B78521) (NaOH) dropwise under constant stirring. researchpublish.com This process yields a precursor solution, initially dark blackish, which turns whitish after washing to remove unreacted nitrates. researchpublish.com The resulting precipitate, often a mixture of lanthanum hydroxide and carbonates, requires further calcination to obtain pure La₂O₃ nanoparticles. researchpublish.com The crystallite size of the uncalcined La₂O₃ nanoparticles synthesized by co-precipitation has been reported to be around 41-47 nm. researchpublish.com

Lanthanum hydroxide (La(OH)₃) can be obtained by adding an alkali, such as ammonia, to aqueous solutions of lanthanum salts like lanthanum nitrate. wikipedia.org This results in a gel-like precipitate that is subsequently dried in air. wikipedia.org

Chemical precipitation has also been used in the synthesis of lanthanum aluminate (LAO). cenaprot.mx In a reverse chemical precipitation method, a solution of lanthanum nitrate hexahydrate is mixed with a peptized alumina (B75360) precursor, and ammonium (B1175870) hydroxide is added to maintain a pH above 11, leading to the formation of gel-like precipitates. cenaprot.mx

Sol-Gel Methods

The sol-gel method is a versatile technique for preparing lanthanum compounds, particularly oxides and complex materials like titanates. This method involves forming a colloidal suspension (sol) that gradually evolves into a gel-like network. The gel is then dried and calcined to obtain the final solid material. The sol-gel process allows for good control over homogeneity and particle size. jetir.orgmocedes.orgresearchgate.net

Lanthanum oxide nanoparticles have been synthesized using the sol-gel method, often involving precursors like lanthanum oxide bulk powder dissolved in nitric acid, followed by the addition of a polymer like polyethylene (B3416737) glycol (PEG). biointerfaceresearch.com The mixture is heated and stirred to form a gel, which is then dried and calcined at high temperatures (e.g., 850 °C) to yield La₂O₃ nanoparticles. biointerfaceresearch.com Modifications in stirring time, type of PEG, and reaction temperature can influence the properties of the synthesized nanoparticles. biointerfaceresearch.com The average crystallite size of La₂O₃ nanoparticles synthesized by a modified sol-gel method has been reported to be around 37 nm after calcination. biointerfaceresearch.com

Sol-gel methods have also been used for the synthesis of perovskite-type oxides containing lanthanum, such as lanthanum nickelate (LaNiO₃).

Hydrothermal and Solvothermal Syntheses

Hydrothermal and solvothermal methods are employed for synthesizing crystalline lanthanum compounds under high pressure and temperature using water (hydrothermal) or non-aqueous solvents (solvothermal) as the reaction medium. These methods are effective for controlling crystal structure and morphology. jetir.orgmocedes.orgamericanelements.comamericanelements.com

The hydrothermal method is considered effective for synthesizing La₂O₃ due to the ability to adjust control parameters and the simplicity of the solvent used, resulting in homogeneous crystals. mocedes.org Hydrothermal synthesis has been used to prepare various lanthanum-based nanomaterials, including oxides, hydroxides, oxycarbonates, fluorides, perovskites, and pyrochlores. researchgate.net

For example, hydrothermal synthesis has been applied to the preparation of lanthanum hydroxide and lanthanum hydroxide nitrate from a lanthanum(III) nitrate precursor. researchgate.net The process typically involves reacting the precursor with deionized water and potentially other additives in a sealed vessel at elevated temperatures (e.g., 80-120 °C) for a specific duration. researchgate.net

Thermal Decomposition Pathways

Thermal decomposition involves heating a precursor material to a specific temperature, causing it to break down into a desired lanthanum compound and volatile byproducts. This method is often used in conjunction with other synthesis techniques, such as precipitation, where a precipitated precursor is subsequently calcined. jetir.orgmocedes.org

Lanthanum compounds like lanthanum carbonate can be thermally decomposed to form lanthanum oxide. For example, lanthanum nitrate decomposes at 499°C to lanthanum oxide, nitric oxide, and oxygen. wikipedia.org Thermal decomposition is a crucial step in converting precipitated lanthanum hydroxide or carbonate precursors into pure lanthanum oxide. researchpublish.comnih.gov Thermogravimetric analysis (TGA) is often used to study the thermal decomposition behavior of lanthanum precursors and determine the appropriate calcination temperatures. biointerfaceresearch.comnih.gov

Reflux and Combustion Methods

Reflux and combustion methods are also utilized for synthesizing lanthanum compounds, particularly in the preparation of nanoparticles and complex oxides. jetir.orgresearchpublish.commocedes.orgamericanelements.com

The reflux method involves heating a reaction mixture at its boiling point with continuous condensation and return of the vapor, allowing for controlled reactions over extended periods. This method has been used for the synthesis of La₂O₃ nanoparticles, often using starting materials like lanthanum nitrate and urea. grafiati.com

Combustion synthesis, also known as solution combustion, is a rapid and often self-sustaining process that involves igniting a mixture of metal nitrates (oxidizers) and an organic fuel. This method is effective for producing fine, crystalline powders. jetir.orgmocedes.orgresearchgate.net Lanthanum oxide nanoparticles have been synthesized by combustion methods using various fuels and precursors. researchgate.netgrafiati.comresearchgate.net For example, a new combustion method for La₂O₃ nanoparticles involves dissolving lanthanum oxide bulk powder in nitric acid, adding a fuel like PEG, and then burning the resulting mixture. biointerfaceresearch.com This process can involve intermediate steps like forming lanthanum nitrate and then lanthanum carbonate before the final calcination to La₂O₃. biointerfaceresearch.com Combustion methods are also used to synthesize complex lanthanum-containing perovskites like lanthanum manganite (LaMnO₃) and doped variants. americanelements.comconestogac.on.ca

Chemical Bath Deposition and Sputtering

Chemical Bath Deposition (CBD) and sputtering are techniques primarily used for depositing thin films of lanthanum compounds onto substrates. jetir.org

CBD involves immersing a substrate in a chemical bath containing the precursors, where a controlled reaction leads to the deposition of a thin film on the substrate surface. This method is relatively simple and cost-effective for large-area deposition.

Sputtering is a physical vapor deposition technique where atoms are ejected from a target material (composed of the desired lanthanum compound) by bombardment with energetic ions and then deposited onto a substrate to form a thin film. Sputtering is used to produce high-quality thin films of lanthanum compounds, such as lanthanum titanate (LaTiO₃) and doped lanthanum manganites, for various applications including electronic and optical devices. americanelements.comamericanelements.comamericanelements.com Sputtering targets made of lanthanum titanate and lanthanum calcium manganite are commercially available for thin film deposition. americanelements.comamericanelements.com

Solid-State Reaction Methods for Lanthanum Compounds

Solid-state reaction methods are a common approach for synthesizing lanthanum compounds. This technique typically involves mixing stoichiometric quantities of solid precursors, often oxides or carbonates of the constituent metals, followed by calcination at elevated temperatures. encyclopedia.pub The reaction occurs at the interface between the solid particles, and diffusion plays a crucial role in the formation of the final product. encyclopedia.pub

For instance, the synthesis of lithium lanthanum titanate (LLTO), a lanthanum-containing material, can be achieved through solid-state reaction using precursors like Li₂CO₃, La₂O₃, and TiO₂. encyclopedia.pubmdpi.com Lanthanum oxide (La₂O₃) is a common starting material, although it is hygroscopic and can react with air to form lanthanum hydroxide (La(OH)₃), necessitating potential pre-treatment at high temperatures before weighing. encyclopedia.pub

Solid-state reactions often require high temperatures, typically ranging from 850°C to 1200°C, and extended reaction times to ensure complete reaction and good crystallinity. encyclopedia.pubmdpi.comajchem-a.com Multiple heating stages and intermediate grinding steps may be necessary to overcome diffusion limitations and achieve phase purity. encyclopedia.pubmdpi.com For example, the synthesis of lanthanum-doped fluoroapatite compounds has been successfully carried out using a solid-state reaction method at 850°C for 50 hours, resulting in highly crystalline structures. ajchem-a.comajchem-a.com This method is considered practical for obtaining homogeneous compounds with few impurities at high reaction temperatures. ajchem-a.com Lanthanum borates have also been synthesized via solid-state methods using lanthanum oxide and boric acid as precursors, with reactions conducted between 500°C and 700°C. dergipark.org.tr

Despite the high temperatures and long reaction times, solid-state reactions can yield materials with good crystallinity and phase purity. mdpi.com However, achieving a homogeneous mixture of starting materials can be challenging compared to solution-based methods.

Nanomaterial-Specific Synthesis Approaches for Lanthanum

The synthesis of lanthanum-based nanomaterials requires specialized techniques to control particle size, morphology, and distribution. Several methods have been developed for this purpose, including sonochemical methods, microemulsion synthesis, green synthesis using plant extracts, and mechanical activation.

Sonochemical and Ultrasonication Techniques

Sonochemical methods utilize high-intensity ultrasound to induce chemical reactions and create nanomaterials. The acoustic cavitation generated by ultrasound leads to the formation, growth, and collapse of bubbles in a liquid medium. This process creates localized hotspots with extremely high temperatures and pressures, as well as rapid cooling rates, which can drive chemical reactions and promote the formation of nanoparticles. Sonochemical methods have been explored for the synthesis of La₂O₃ nanoparticles. mocedes.orgresearchgate.net

Microemulsion Synthesis

Microemulsion synthesis is a versatile method for producing nanoparticles with controlled size and morphology. Microemulsions are thermodynamically stable, isotropic dispersions of two immiscible liquids (typically oil and water) stabilized by a surfactant. Nanoparticles can be synthesized within the confined environment of the dispersed phase (e.g., water droplets in a water-in-oil microemulsion), which acts as a nanoreactor. This spatial confinement limits particle growth and aggregation, leading to the formation of small, uniform nanoparticles. Microemulsion synthesis has been used to produce lanthanum nanoparticles, including lanthanum-strontium manganites. researchgate.netingentaconnect.comchapman.edu Studies have shown that temperature can significantly influence the properties of the resulting materials, with a minimum crystallite size observed at specific temperatures. ingentaconnect.comresearchgate.net However, controlling phase and crystallite size during thermal treatment after microemulsion synthesis can be challenging, making it a less reproducible method for producing La nanoparticles. ingentaconnect.comresearchgate.net The presence of lanthanum carbonates in the synthesized materials has been noted as crucial for certain catalytic applications. ingentaconnect.comresearchgate.net

Green Synthesis Methodologies for Lanthanum Nanoparticles using Plant Extracts

Green synthesis approaches utilize environmentally friendly materials, such as plant extracts, as reducing and stabilizing agents for nanoparticle synthesis. These methods avoid the use of toxic chemicals and high temperatures, making them sustainable alternatives to conventional synthesis routes. Plant extracts contain various biomolecules, such as flavonoids, tannins, alkaloids, amino acids, and proteins, which can facilitate the reduction of metal ions and the formation of stable nanoparticles. researchgate.net

Various plant extracts have been explored for the green synthesis of lanthanum oxide (La₂O₃) nanoparticles, including Sesbania grandiflora, juvenile maize, Datura metel, Nothopanax scutellarium, Physalis angulata, and Andrographis paniculata. mocedes.org Moringa oleifera leaves extract has also been successfully used as a reducing agent for the synthesis of La₂O₃ nanoparticles. sci-hub.se In a typical procedure, a lanthanum salt precursor, such as lanthanum nitrate, is dissolved in water, and the plant extract is added. sci-hub.serjpbcs.com The biomolecules in the extract interact with the lanthanum ions, leading to their reduction and the formation of nanoparticles. researchgate.net The resulting precipitate is then washed and dried, often followed by annealing at elevated temperatures to obtain the desired crystalline phase. sci-hub.se Green synthesis methods are considered simple, cost-effective, and eco-friendly for producing lanthanum nanoparticles with potential biological applications. researchgate.netrjpbcs.comasianpubs.org

Purification and Refinement Techniques for Lanthanum and its Compounds

Purification and refinement are crucial steps to obtain high-purity lanthanum metal and its compounds for various applications. The choice of purification technique depends on the type and concentration of impurities present.

For lanthanum metal, several methods are employed to remove impurities. Vacuum distillation is a technique that utilizes the difference in vapor pressures between lanthanum and its impurities to achieve separation. mdpi.comexamples.commdpi.com Impurities with higher vapor pressures than lanthanum can be selectively evaporated and removed under vacuum. britannica.com

Electrorefining is another method used for purifying reactive metals, including rare earth metals like lanthanum. osti.gov In this process, the impure metal acts as the anode in a molten salt bath, and purified metal is deposited as dendritic crystals on the cathode. osti.gov

Zone refining is considered a highly effective technique for obtaining high-purity metals, including lanthanum. mdpi.commdpi.commdpi.com This method involves creating a molten zone that is passed along a solid rod of the impure metal. Impurities tend to segregate into either the solid or liquid phase based on their solubility, and by repeatedly passing the molten zone, impurities are moved to one end of the rod, which can then be removed. mdpi.commdpi.com Zone refining has been successfully applied to purify lanthanum, significantly reducing the concentration of impurities like iron and silicon. mdpi.com The effectiveness of zone refining can be influenced by parameters such as the zone-refining rate and the number of passes. mdpi.com

Solid-state electrotransport is a purification method that uses a direct electric current to move impurity atoms within a solid metal matrix. mdpi.commdpi.comkarazin.ua This technique is particularly effective for removing interstitial impurities such as oxygen, nitrogen, hydrogen, and carbon from rare earth metals. karazin.ua Combining solid-state electrotransport with zone refining can further enhance the purification of rare earth metals. researchgate.net

For lanthanum compounds, purification methods often involve crystallization, precipitation, filtration, and washing steps to remove soluble impurities and byproducts from the reaction mixture. The specific techniques used depend on the chemical properties of the compound and the impurities. For example, in the green synthesis of La₂O₃ nanoparticles, the precipitate is typically washed with water and ethanol (B145695) to remove impurities before drying and annealing. sci-hub.se

Advanced Chemical Studies and Theoretical Frameworks of Lanthanum

Coordination Chemistry of Lanthanum

The coordination chemistry of lanthanum is characterized by its tendency to form complexes with various ligands, exhibiting diverse coordination numbers and geometries. The large ionic radius of La³⁺ plays a significant role in its coordination preferences.

Ligand Complexation and Coordination Number Variability of Lanthanum

Lanthanum readily forms complexes with a wide range of ligands, particularly those containing oxygen and nitrogen donor atoms. The coordination number of La³⁺ is not fixed and can vary depending on the nature and denticity of the ligand, as well as the reaction conditions. Studies have shown that in aqueous solutions, the coordination number of lanthanides, including lanthanum, is typically 9 or 8, but it can increase to 12 upon the addition of certain ligands researchgate.net. The chelate effect, where multidentate ligands form more stable complexes compared to monodentate ligands, is also observed in lanthanum chemistry researchgate.net.

Research utilizing techniques such as molecular dynamics (MD) and X-ray absorption spectroscopy (XAS) has provided detailed insights into the coordination environment of La³⁺ in various solvents and with different ligands. For instance, a study on lanthanum(III) nitrate (B79036) salt in mixtures of ethanolammonium nitrate (EAN) and methanol (B129727) (MeOH) revealed that the coordination number of La³⁺ varies with the solvent composition. In pure methanol, La³⁺ tends to form a 10-coordinated complex with a bicapped square antiprism geometry, while in pure EAN, a 12-fold icosahedral structure is preferred acs.orguniroma1.it. The nitrate anions can act as both monodentate and bidentate ligands, with the percentage of bidentate coordination increasing with higher EAN concentrations acs.orguniroma1.it.

Analysis of the Cambridge Structural Database (CSD) provides a broad perspective on lanthanide coordination chemistry, including lanthanum. The average coordination number for lanthanum in reported structures is around 8.7, with oxygen donors being the most prevalent, followed by carbon and nitrogen donors nih.gov. This database analysis highlights the variability in coordination numbers observed for lanthanum complexes nih.gov.

Here is a table summarizing some reported coordination numbers and geometries for lanthanum in different environments:

Environment/Ligand System	Coordination Number	Geometry	Ligand Coordination Mode(s)	Reference
Pure Methanol (with NO₃⁻)	10	Bicapped square antiprism	Monodentate NO₃⁻	acs.orguniroma1.it
Pure EAN (with NO₃⁻)	12	Icosahedral	Mono- and Bidentate NO₃⁻	acs.orguniroma1.it
Aqueous Solution	8-9	-	H₂O	researchgate.net
LaCl₃(thf)₂	8	Square antiprismatic	μ-Cl, thf	academie-sciences.fr
[Ln(phen)₂(NO₃)₃]	10	-	Bidentate NO₃⁻, phen	academie-sciences.fr
[La(NO₃)₃(H₂O)₅]·H₂O	11	-	Bidentate NO₃⁻, H₂O	academie-sciences.fr

Lewis Acidity and Basicity in Lanthanum Complexes

Lanthanum, typically in its +3 oxidation state, acts as a hard Lewis acid due to its high charge density and relatively large ionic radius compared to later lanthanides. Its Lewis acidity influences its interaction with Lewis bases, such as ligands and anionic species. The affinity of lanthanide complexes for anionic ligands and guests is governed by the Lewis acidity of the metal center and the basicity of the anion nih.gov.

Studies have investigated the Lewis acidity of lanthanum in various contexts. For example, cyclopentadienyl-lanthanide complexes have been shown to act as Lewis acids towards Lewis bases like carbonyl and nitrosyl ligands rsc.org. The Lewis acidity of lanthanide ions generally increases across the series (lanthanide contraction) as the ionic radius decreases nih.gov. However, specific studies have also evaluated the relative Lewis acidity of lanthanide(III) complexes using techniques like tandem mass spectrometry, revealing nuances and deviations from a simple linear trend across the series researchgate.net.

In solid-state systems, such as lanthanum oxides, both Lewis acidic and basic sites can be present. For instance, in catalytic systems involving La₂O₃, oxygen sites can act as Lewis basic sites, while metal ions (La³⁺) are responsible for Lewis acidic sites mdpi.com. This amphoteric nature can be crucial for catalytic activity, such as in transesterification processes where a balance of acidic and basic sites can enhance reaction rates and selectivity mdpi.com.

Solid-State Chemistry of Lanthanum-Containing Materials

Lanthanum is a key component in a wide range of functional solid-state materials, including oxides, ceramics, and battery materials. The solid-state chemistry of these materials involves understanding their phase formation, stability, defect structures, and transport properties.

Phase Formation and Stability in Lanthanum Systems

The formation and stability of phases in lanthanum-containing systems are critical for their intended applications. Solid-state synthesis methods are commonly employed to prepare these materials, and the resulting phases are highly dependent on factors such as stoichiometry, temperature, and atmosphere uta.eduresearchgate.net.

In systems like lanthanum tungstate (B81510) (La₂O₃-WO₃), the phase composition and stability are strongly influenced by the La/W ratio and firing temperature. Studies have shown that while a material traditionally identified as La₆WO₁₂ exists, recent research indicates that the stable composition is closer to La₂₈₋ₓW₄₊ₓO₅₄₊δ, where some tungsten substitutes into lanthanum sites rsc.org. Different La/W ratios can lead to the segregation of secondary phases like La₂O₃ or W-rich phases rsc.org. The stability of these phases is also temperature-dependent, with different temperature ranges favoring the formation of single-phase or mixed-phase materials rsc.org.

In other lanthanum-containing materials, such as those used in solid oxide fuel cells (SOFCs) or batteries, phase stability at high temperatures and under operating conditions is crucial. For example, in SOFCs, the interface between lanthanum-containing electrodes (like (La,Sr)MnO₃) and electrolytes (like Y₂O₃-stabilized ZrO₂) can lead to the formation of undesirable insulating phases such as La₂Zr₂O₇ or SrZrO₃ during high-temperature sintering mdpi.comarxiv.org. Understanding and controlling these interfacial reactions and phase formations are essential for maintaining performance and durability mdpi.comarxiv.org.

Studies using techniques like in situ X-ray diffraction (XRD) and mass spectrometry (MS) can track phase transformations in lanthanum-containing materials under varying temperatures and atmospheres. For instance, the decomposition of lanthanum compounds like La₂(OH)₃ or La₂O₂CO₃ during heating has been investigated, revealing multi-step processes involving the formation of intermediate phases before the final La₂O₃ is obtained frontiersin.org.

Cation Diffusion and Interfacial Phenomena in Lanthanum Oxides

Cation diffusion and interfacial phenomena are significant aspects of the solid-state chemistry of lanthanum oxides, particularly in applications like SOFCs and solid-state batteries. The movement of cations, including lanthanum, across interfaces can lead to compositional changes, the formation of new phases, and degradation of material performance mdpi.commdpi.comdntb.gov.ua.

In SOFCs, cation interdiffusion at the cathode-electrolyte interface is a major concern. Lanthanum diffusion from perovskite cathode materials (e.g., (La,Sr)Co₀.₂Fe₀.₈O₃₋δ) into the electrolyte (e.g., Sm-doped ceria) has been observed, leading to the formation of mixed phases and potentially increased ohmic resistance mdpi.com. This diffusion can occur both during high-temperature sintering and under operating conditions mdpi.com. Grain boundaries often serve as preferred pathways for cation diffusion, although bulk diffusion can also occur mdpi.com.

Research on cation diffusion in various lanthanum-containing perovskite oxides, such as LaCrO₃, LaGaO₃, and LaFeO₃, has been conducted using techniques like tracer diffusion and diffusion couple methods mdpi.com. These studies help to understand the kinetics and mechanisms of cation movement in these materials.

Interfacial phenomena also play a crucial role in solid-state batteries. In solid-state sodium batteries utilizing lanthanum-substituted Na₃Zr₂Si₂PO₁₂ (NZSP) as a solid electrolyte, lanthanum doping has been shown to influence Na⁺ ion migration at grain boundaries and improve grain boundary conductivity acs.org. Furthermore, this substitution can mitigate stability issues at the anode interface acs.org.

Structural Transformations of Lanthanum Materials under Operando Conditions

Investigating the structural transformations of lanthanum materials under operando conditions (i.e., during actual operation) provides crucial insights into their performance and degradation mechanisms. Techniques that allow for in situ analysis, such as operando XRD and X-ray absorption spectroscopy (XAS), are invaluable in this regard ucl.ac.ukacs.org.

In catalytic applications, lanthanum-containing materials can undergo significant structural and chemical changes under reaction conditions. For instance, in the oxidative coupling of methane (B114726) (OCM), La₂O₃-based catalysts are believed to undergo transformations at high temperatures ucl.ac.uk. Operando studies using techniques like XRD-computed tomography can track the crystalline phases present in the catalyst during the reaction, revealing the decomposition of precursor carbonates and hydroxides and the formation of active oxide phases ucl.ac.uk.

Electrocatalytic processes, such as the oxygen evolution reaction (OER), also involve dynamic surface transformations of lanthanum-containing electrocatalysts. Studies on lanthanum nickelates (e.g., LaNiO₃₋δ and La₂NiO₄₊δ) under OER conditions have shown that surface reconstruction can occur, leading to the formation of amorphous layers or new phases like nickel oxy(hydroxide) acs.orgresearchgate.netresearchgate.net. These transformations can significantly impact the catalytic activity and stability of the material acs.orgresearchgate.net. The crystal structure of the parent oxide can influence the nature and extent of these surface reconstructions acs.org.

Understanding these operando transformations at the atomic and molecular level is essential for the rational design of more efficient and stable lanthanum-containing materials for various technological applications acs.orgresearchgate.net.

Catalytic Mechanisms Involving Lanthanum Species

Lanthanum compounds play significant roles in various catalytic processes, with their mechanisms often involving electron transfer and acid-base interactions.

Electron Pair Acceptor and Donor Interactions in Lanthanum Catalysis

In catalysis, Lewis acids act as electron pair acceptors, while Lewis bases act as electron pair donors kuleuven.bechimia.ch. The interaction between a Lewis base and a Lewis acid leads to a transfer of electron density to the acceptor fragment, typically enhancing the nucleophilicity of the acceptor subunit chimia.ch. However, binding of a Lewis base can also enhance the electrophilic character of the Lewis acidic center chimia.ch.

In lanthanum catalysis, the electropositive nature of lanthanum contributes to its role in electron transfer processes. For instance, in the coordination of N₂ ligands to lanthanum, the main bonding interaction involves the donation of La 5d valence electrons to the anti-bonding orbitals of N₂, resulting in the elongation of N-N bonds researchgate.net. This charge transfer leads to partial charges on the formerly neutral components, creating electrostatic attractive interactions researchgate.net. The promoting effect of electropositive elements like lanthanum in certain reactions, such as oxidation reactions, is often attributed to electron donation nih.gov. Adsorption of electropositive adsorbates like lanthanum on transition metal surfaces can shift the electron density distribution away from the surface, leading to a lowering of the work function nih.gov. This can impact the adsorption behavior of reactants, such as oxygen nih.gov.

Role of Surface Lewis Acid-Base Sites in Heterogeneous Lanthanum Catalysis

Heterogeneous catalysts frequently utilize Lewis acid-base sites mdpi.com. In metal oxides like La³⁺-O²⁻, the surface lattice oxygen can act as a Lewis base site, favoring transesterification reactions, while the lanthanum metal ions serve as Lewis acid sites, facilitating esterification processes researchgate.net. Supported lanthanum oxide catalysts, for example, have been shown to possess strong Lewis acidic and basic sites on their surface researchgate.net. The acid-base properties of lanthanum phosphate (B84403) materials have also been shown to play a critical role in their catalytic performance in reactions such as the dehydration of lactic acid rsc.org.

The strength of these Lewis acid-base sites depends on the properties of the cations and their local environment mdpi.com. Lewis basic sites on catalysts can catalyze transesterification reactions mdpi.com. Immobilizing Lewis alkaline sites on new materials like MOFs can form solid alkaline catalysts, enhancing catalytic effect and stability mdpi.com.

Mechanistic Insights into Lanthanum-Catalyzed Phosphate Ester Hydrolysis

Lanthanum(III) ions and other lanthanides are effective catalysts for the cleavage of phosphate esters researchgate.net. Their catalytic efficiency is linked to their high charge density and coordination numbers, which attract anionic reactive species, facilitating their accumulation near the metal coordination sphere researchgate.net. Lanthanide-catalyzed hydrolytic reactions are generally faster under alkaline conditions researchgate.net. However, insoluble lanthanide hydroxides can form and precipitate in aqueous solutions, even near neutrality researchgate.net. Ligands are used in homogeneous catalysis to stabilize lanthanide ions under alkaline conditions researchgate.net.

Accelerations exceeding 10⁵-fold are typical for the reactions of phosphate diesters and monoesters in the presence of Ln³⁺ researchgate.net. The proposed mechanism for catalytic hydrolysis often involves the reversible bridging complexation of a phosphodiester to a binuclear active species researchgate.net. This is followed by an attack on the phosphoryl group by a bridging hydroxide (B78521) or by the alkoxide group of the deprotonated substrate researchgate.net.

Studies on the catalytic hydrolysis of p-nitrophenyl hydrogen methylphosphonate (B1257008) in aqueous solution catalyzed by lanthanum ions have shown remarkably high catalytic activity, with rate increases of about 3.6 x 10⁴ observed at pH > 7.0 cdnsciencepub.com. Lanthanum hydroxide gel has been reported to increase the hydrolysis rate of anionic species of phosphonic acid diesters significantly cdnsciencepub.com. A mechanism involving the catalytic species La(OH)⁺⁺ and its interaction with P-substituents on the ester group has been suggested cdnsciencepub.com. Another proposed mechanism involves the metal ion coordinating to the phosphorus atom, polarizing the substrate and making the phosphorus atom more electrophilic cdnsciencepub.com.

Recent research has shown that La(OH)₃ and La₂O₃ can catalytically hydrolyze phosphate esters, such as para-nitrophenyl (B135317) phosphate (p-NPP), at rates 20–70 times faster than self-hydrolysis in environmentally relevant conditions mpg.de. ³¹P solid-state NMR studies indicate an initial surface adsorption via a Lewis acid-base reaction between surface La active sites and phosphate groups mpg.de. This is followed by the cleavage of the ester bond and the transformation of bound phosphate into crystalline LaPO₄ mpg.de. Density functional theory computations suggest that electron enrichment on the phosphorus atom after p-NPP adsorption leads to a reduction in activation energy mpg.de. La(OH)₃ is also effective in the catalytic hydrolysis of various phosphate mono-, di-, and triesters mpg.de.

Photocatalytic Mechanisms with Lanthanum Oxide Nanoparticles

Lanthanum oxide (La₂O₃) nanoparticles have shown promise in photocatalytic applications, such as the degradation of organic pollutants under UV/Vis irradiation kashanu.ac.ir. Photocatalytic degradation involves several processes, including adsorption-desorption, electron-hole pair formation, electron pair recombination, and chemical reaction nih.govresearchgate.net.

The process begins with photoexcitation, where photons with energy equal to or greater than the material's band gap energy excite valence band electrons to the conduction band, creating electron-hole pairs nih.govresearchgate.net. These photon-induced electrons can react with oxygen to form superoxide (B77818) radicals (O₂•⁻) nih.gov. Subsequently, these superoxide radicals can react with water to produce oxidizing agents like hydroperoxy (HO₂•) and hydroxyl radicals (•OH), which are crucial for the breakdown of organic contaminants nih.gov. Holes generated during irradiation can also react with water on the photocatalyst surface to produce hydroxyl radicals nih.gov. Ultimately, the oxidation of organic molecules can lead to the formation of CO₂ and H₂O nih.gov. Electron-hole pair recombination can occur, which affects the photocatalytic activity nih.gov.

The preparation method significantly influences the application field and catalytic activity of synthesized La₂O₃ nanostructures nih.gov. Mo-doped La₂O₃ nanostructures have been synthesized and studied for the degradation of dyes, with the Mo dopant potentially enhancing absorption and increasing charge-carrier concentration nih.gov. Lanthanum is a rare earth element that can improve photocatalytic effects when used in composite materials mdpi.com. For example, La₂O₃/g-C₃N₄ heterojunction photocatalysts have been constructed and shown enhanced photocatalytic performance mdpi.com. In such heterojunctions, electrons, photogenerated holes, superoxide radical anions, and hydroxyl radicals are identified as fundamental active species during the photocatalytic process mdpi.com.

Quantum Chemical and Electronic Structure Investigations of Lanthanum Compounds

Quantum chemical and electronic structure investigations provide theoretical insights into the behavior and properties of lanthanum compounds.

Computational Modeling of Lanthanum Compound Behavior

Computational modeling, particularly using electronic structure methods like Density Functional Theory (DFT), is widely employed to describe the thermochemical properties of lanthanoid-containing compounds nih.govacs.orgresearchgate.net. DFT offers a balance of computational cost and accuracy for studying lanthanide chemistry and has contributed to the discovery of novel oxidation states and electronic configurations researchgate.net. However, the accuracy of predicted thermochemical characteristics can depend significantly on the chosen level of theory nih.govacs.org.

Modeling lanthanoid compounds is computationally challenging due to the large number of electrons and the need to consider relativistic effects nih.govacs.orgresearchgate.net. Relativistic ab initio effective core potentials (ECPs) are a common tool in quantum chemical calculations for heavy elements . Energy-consistent pseudopotentials (PPs) are adjusted to reference data from multi-configuration Dirac-Hartree-Fock calculations, including perturbative estimates of the Breit interaction . Lanthanide 4f-in-core and actinide 5f-in-core pseudopotentials are efficient for calculations on larger systems when the detailed electronic structure of the f shell is not the primary focus .

Computational studies have investigated the electronic structure of organoactinide and lanthanide systems, exploring differences between actinides and lanthanides core.ac.uk. Quantum chemical approaches, including complete active space self-consistent field (CASSCF) and Møller-Plesset second-order perturbation theory (MP2), along with DFT, are used to study the electronic structure core.ac.uk. Analysis tools like bond energy decomposition and bond orders are also employed core.ac.uk.

Computational modeling is crucial for accelerating solutions in areas like selective separations of rare earth elements and actinides researchgate.net. Developing effective computational protocols for modeling lanthanum-binding characteristics can aid in designing improved separation methods nih.gov. Studies evaluating various ab initio methods for calculating Gibbs free energies of reaction for [Ln(NO₃)]²⁺ compounds have shown that composite methodologies can provide predictions within a reasonable margin of error at a lower computational cost nih.govresearchgate.net.

Quantum chemical studies have also investigated the effects of lanthanum doping in materials like lead-zirconate-titanate (PZT) using Hartree-Fock theory colab.ws. These studies can show that lanthanum impurities can enhance the covalent character in the chemical bonding between other metal atoms and oxygen in the vicinity of the defect, even if the La-O interaction remains primarily ionic colab.ws.

Computational modeling has been used to study the structures and properties of lanthanum complexes, predicting metal-ligand binding modes and estimating binding energies researchgate.net. Analysis of atomic charges and bonding orbital polarizations can indicate the nature of the metal-ligand bonding, such as strong ionic character researchgate.net.

Electron Energy Transfer Mechanisms in Lanthanide Systems

Electron energy transfer (EnT) is a fundamental process in lanthanide chemistry, particularly in the context of sensitized luminescence. This process involves the transfer of energy from an excited donor species, often an organic ligand or chromophore, to a lanthanide ion, which then emits light. Two primary mechanisms govern EnT in lanthanide systems: Förster resonance energy transfer (FRET) and Dexter energy transfer (electron-exchange mechanism). diva-portal.org

Förster energy transfer is a through-space mechanism based on Coulombic interaction, specifically dipole-dipole interaction, between the donor and acceptor. diva-portal.org This mechanism is effective over relatively long distances, typically up to 100 Å, and exhibits an r⁻⁶ distance dependence, where 'r' is the donor-acceptor distance. diva-portal.org

Dexter energy transfer, in contrast, is a double electron-exchange mechanism requiring through-bond electronic coupling and significant orbital overlap between the donor and acceptor. diva-portal.org This process involves the simultaneous transfer of one electron in each direction and is therefore a short-range mechanism. aip.org

In addition to these primary mechanisms, photoinduced electron transfer (PeT) can also play a role, particularly in complexes of reducible lanthanide ions such as Eu³⁺ and Yb³⁺. diva-portal.orgrsc.org PeT involves the transfer of an electron from an excited-state donor to the lanthanide ion, forming a charge-separated species. diva-portal.org Back electron transfer can then populate the luminescent excited state of the lanthanide ion. diva-portal.org However, PeT can also act as a quenching pathway, reducing the luminescence intensity. diva-portal.orgrsc.orgrsc.org The favorability of PeT is related to the reduction potential of the lanthanide ion and the oxidation potential of the donor. rsc.orgrsc.org

Efficient energy transfer from a ligand to a lanthanide ion is crucial for obtaining bright luminescence. diva-portal.orgrsc.org This transfer can occur from either the ligand's singlet or triplet excited state. aip.org Triplet-mediated sensitization is often highly efficient because Dexter energy transfer is the only spin-allowed deactivation process for the triplet state. aip.org However, triplet states can be quenched by oxygen, and Dexter transfer is limited to short distances. aip.org

The efficiency of energy transfer (ηET) can be described by the rate of energy transfer relative to the rates of other donor deactivation processes, including radiative and non-radiative decay. rsc.org Factors influencing ηET include the spectral overlap between the donor emission and the lanthanide absorption, the donor-acceptor distance, and the orientation of the donor and acceptor dipoles (for FRET).

Detailed research findings highlight the importance of understanding these mechanisms for designing luminescent lanthanide complexes with tailored properties. For example, minimizing the donor-acceptor distance can enhance Dexter energy transfer efficiency. rsc.org The energy levels of the ligand's excited states relative to the lanthanide ion's excited states are also critical for efficient energy transfer. rsc.org

Nuclear Chemistry and Isotopic Studies of Lanthanum

Nuclear chemistry and isotopic studies of lanthanum provide crucial insights into nuclear structure, radioactive decay, and astrophysical processes like nucleosynthesis. Lanthanum has several isotopes, both stable and radioactive, which are subjects of ongoing research.

Nuclear Binding Energies of Radioactive Lanthanum Isotopes

The nuclear binding energy is a fundamental property of an atomic nucleus, representing the energy required to disassemble it into its constituent protons and neutrons. Precise measurements of nuclear binding energies, particularly for radioactive isotopes, are essential for understanding nuclear forces and predicting nuclear stability.

Recent research has focused on precisely measuring the atomic masses of neutron-rich radioactive lanthanum isotopes, revealing interesting features in their nuclear binding energies. jyu.fiscitechdaily.comazoquantum.comsciencedaily.com These studies provide essential data for understanding how elements heavier than iron are produced in the cosmos. jyu.fiscitechdaily.comazoquantum.comsciencedaily.com

Researchers at the Accelerator Laboratory of the University of Jyväskylä, Finland, produced short-lived, neutron-rich lanthanum isotopes using the Ion Guide Isotope Separation On-Line (IGISOL) facility. jyu.fiscitechdaily.comazoquantum.comsciencedaily.com Due to their short half-lives, these isotopes are challenging to study. jyu.fiscitechdaily.comazoquantum.comsciencedaily.com Using the highly sensitive phase-imaging ion cyclotron resonance technique with the JYFLTRAP Penning trap mass spectrometer, they determined the masses for six lanthanum isotopes with high precision. jyu.fiscitechdaily.comazoquantum.comsciencedaily.comresearchgate.net Notably, the masses for the two most exotic isotopes studied, lanthanum-152 and lanthanum-153, were measured for the first time. jyu.fiscitechdaily.comazoquantum.comsciencedaily.com

Analysis of the two-neutron separation energies of these lanthanum isotopes revealed a strong, local increase, described as a "bump," when the number of neutrons increases from 92 to 93. jyu.fiscitechdaily.comazoquantum.comsciencedaily.comtechgolly.com This observed bump is considered unique and warrants further study, as none of the current nuclear mass models can fully explain it. jyu.fisciencedaily.com This phenomenon may indicate an abrupt change in the nuclear structure. techgolly.com

The neutron separation energy provides information on the structure of the nucleus and is a crucial input for calculating astrophysical neutron-capture rates for the rapid neutron capture (r) process. jyu.fiscitechdaily.comazoquantum.comtechgolly.com

Here is a representation of potential data that might be presented in such studies, illustrating the concept of two-neutron separation energy for selected lanthanum isotopes:

Isotope	Neutron Number (N)	Two-Neutron Separation Energy (S₂n) (MeV)
Lanthanum-151	94	Value X
Lanthanum-152	95	Value Y (Expected lower than Z)
Lanthanum-153	96	Value Z (Unexpectedly higher than Y)

Neutron-Capture Cross Sections and Nucleosynthesis Models for Lanthanum

Neutron-capture cross sections are fundamental parameters in nuclear physics that quantify the probability of a nucleus absorbing a neutron. samaterials.com These cross sections are crucial for understanding various applications, including nuclear reactor design and astrophysical nucleosynthesis. samaterials.com

In the context of nucleosynthesis, neutron-capture cross sections, particularly for neutron-rich radioactive nuclei, are essential inputs for calculations addressing the origin of heavy elements in the cosmos. jyu.fiscitechdaily.comazoquantum.com The rapid neutron capture (r) process, which is thought to occur in extreme astrophysical environments like neutron-star mergers, relies heavily on these cross sections to model the production of heavy elements. jyu.fiscitechdaily.comazoquantum.comtechgolly.com

Studies on the neutron capture cross section of specific lanthanum isotopes, such as ¹³⁹La, are important for refining nucleosynthesis models. aps.org Measurements of the ¹³⁹La neutron capture cross section relative to a standard, like ¹⁹⁷Au, have been performed using techniques such as the activation method in a quasistellar neutron spectrum. aps.org These measurements provide more accurate data for determining the contributions of the slow (s) and rapid (r) neutron capture processes to the abundance of lanthanum, making it a reliable indicator in stellar spectroscopy. aps.org

Recent measurements related to the production of lanthanum in stars via the intermediate neutron-capture process (i process) indicate that less of the element might be produced than predicted by current models. aps.org This was inferred through indirect measurements, such as determining the neutron-capture cross section of barium-139, an isotope that decays into lanthanum-139. aps.org A larger than predicted neutron-capture cross section for barium-139 implies a lower probability of it decaying into lanthanum-139, suggesting a lower lanthanum abundance in environments where the i process dominates. aps.org

Accurate neutron cross-section data for lanthanum isotopes are vital for constraining nucleosynthesis models and filling in missing pieces about how stars synthesize elements. samaterials.comaps.org

Experimental Techniques for Short-Lived Lanthanum Isotope Characterization

Characterizing short-lived radioactive isotopes of lanthanum presents significant experimental challenges due to their fleeting existence. jyu.fiscitechdaily.comazoquantum.comsciencedaily.comtechgolly.com However, advancements in experimental techniques have enabled precise measurements of their properties.

One key technique employed for the characterization of short-lived lanthanum isotopes is high-precision mass spectrometry, particularly using Penning traps. jyu.fiscitechdaily.comazoquantum.comsciencedaily.comresearchgate.nettechgolly.com The JYFLTRAP Penning trap mass spectrometer, coupled with the Ion Guide Isotope Separation On-Line (IGISOL) facility, has been successfully used to produce and measure the atomic masses of neutron-rich lanthanum isotopes. jyu.fiscitechdaily.comazoquantum.comsciencedaily.comresearchgate.net

The phase-imaging ion cyclotron resonance technique, implemented at Penning trap mass spectrometers like JYFLTRAP, offers high sensitivity and precision for mass measurements, even for isotopes produced with low intensities. jyu.fiscitechdaily.comazoquantum.comsciencedaily.comresearchgate.net This technique allows for the determination of masses with very high precision, enabling the study of short-lived nuclides. jyu.fiscitechdaily.comazoquantum.comsciencedaily.comresearchgate.net The fast measurement cycle of Penning traps also facilitates access to isotopes with half-lives as short as a few milliseconds. researchgate.net

Other experimental approaches for studying radioactive isotopes include gamma spectroscopy and ionization chamber measurements, which can be used to determine properties such as half-lives. arxiv.org For instance, gamma spectroscopy can help elucidate the radionuclide composition in a mixed-species solution, and coupling it with high-precision ionization chamber measurements allows for the determination of half-lives for specific isotopes like ¹³⁵La and ¹³²La. arxiv.org

The production of these short-lived isotopes often involves nuclear reactions, such as proton-induced reactions on target materials like natural barium. arxiv.org Subsequent chemical separation techniques, such as using DGA resin to trap lanthanum, are then employed to isolate the desired isotopes for measurement. arxiv.org

These experimental techniques are crucial for providing the fundamental nuclear data, such as precise masses and half-lives, required for nuclear structure studies and astrophysical calculations. jyu.fiscitechdaily.comazoquantum.comsciencedaily.comresearchgate.nettechgolly.com

Material Science and Engineering Applications of Lanthanum Compounds

Energy Technologies Utilizing Lanthanum Materials

Lanthanum compounds are integral to modern energy solutions, contributing to advancements in technologies aimed at reducing dependence on fossil fuels. noahchemicals.com Lanthanum's adaptability drives progress in the energy sector, enhancing battery life and improving fuel cell efficiency. noahchemicals.com

Advanced Electrode Materials for Energy Storage

Lanthanum-based materials are vital components in advanced electrode materials for various energy storage systems, including batteries and supercapacitors. noahchemicals.comresearchgate.net

Nickel-Metal Hydride (NiMH) Batteries

Lanthanum metal plays a significant role in the development of energy storage solutions, particularly in Nickel-Metal Hydride (NiMH) batteries used in hybrid vehicles and portable electronic devices. stanfordmaterials.comnoahchemicals.comsfa-oxford.com These batteries leverage lanthanum's ability to store a large amount of hydrogen, which enhances capacity and lifespan. stanfordmaterials.com Lanthanum-nickel alloys are commonly used in the negative metal hydride electrode of NiMH batteries. stanfordmaterials.comdiva-portal.org

AB5-type alloys, where A is typically a mixture of rare earth elements including lanthanum and cerium, and B is primarily nickel, are the most common alloys used in NiMH batteries. diva-portal.orgmdpi.com These alloys are noted for their good reversible hydrogen storage performance, high hydrogen absorption capacity, and moderate absorption/desorption pressure conditions. mdpi.com

Research has explored the impact of substituting nickel with other elements in LaNi₅-based alloys to optimize performance. For instance, studies on LaNi₅₋ₓGeₓ alloys (where 0 ≤ x ≤ 0.5) showed compositional trends similar to LaNi₅₋ₓSnₓ alloys. researchgate.net However, unlike Sn-substituted alloys, Ge-substituted alloys maintained facile kinetics for hydrogen absorption/desorption at high solute concentrations. researchgate.net The cycle lives of LaNi₅₋ₓGeₓ electrodes were found to be superior to Sn-substituted LaNi₅ and comparable to mixed-metal (Mm)(Ni, Co, Mn, Al)₅ alloys, with an optimum Ge content in the range of 0.4 ≤ x ≤ 0.5 for alkaline rechargeable cells. researchgate.net

Another study investigated LaNi₅-based alloys like LaNi₄.₃Co₀.₄Al₀.₃, LaNi₄.₈Sn₀.₂ and LaNi₄.₇Sn₀.₃. nih.gov Among these, LaNi₄.₃Co₀.₄Al₀.₃ exhibited the highest hydrogen gas phase capacity (1.4 wt. %) and an electrochemical discharge capacity of 260 mA/g, retaining over 180 mA/g after 60 cycles. nih.gov LaNi₄.₈Sn₀.₂ also showed comparable hydrogen capacity (>1.3%). nih.gov Activated alloys reached maximum hydrogen absorption capacity in less than a minute, significantly faster than pure LaNi₅. nih.gov

Data on the performance of selected LaNi₅-based alloys in NiMH batteries:

Alloy Composition	Hydrogen Gas Phase Capacity (wt. %)	Electrochemical Discharge Capacity (mA/g)	Capacity Retention after 60 cycles (%)
LaNi₄.₃Co₀.₄Al₀.₃	1.4	260	> 69% (retained >180 mA/g)
LaNi₄.₈Sn₀.₂	> 1.3	-	~90%
LaNi₅₋ₓGeₓ (x=0.4-0.5)	-	-	Superior to Sn-substituted LaNi₅

Supercapacitors and Charge Storage Enhancement with Lanthanum Compounds

Lanthanum-based materials are being explored as electrode materials for supercapacitors, which offer high power density, high cyclic stability, and fast charge storage. researchgate.netebrary.net Perovskite lanthanum-based materials are utilized as electrode materials for supercapacitor applications. sci-hub.seresearchgate.net

Lanthanum-based perovskites such as LaMnO₃, LaFeO₃, LaCoO₃, and LaNiO₃ have been investigated as anode materials for supercapacitors. ebrary.netresearchgate.net Studies have shown that doping can enhance the performance of these materials. For example, Ca-doped lanthanum manganites (La₁₋ₓCaₓMnO₃) have been studied, with 50% Ca doping identified as an optimum level for achieving high specific capacitance and low intrinsic resistance, although leaching into the electrolyte can affect stability. ebrary.net

Lanthanum oxide nickel hydroxide (B78521) composites (LONH) with ultrathin triangle nanosheet morphology have been designed for high-performance supercapacitors. researchgate.netfrontiersin.org These composites exhibited an outstanding specific capacitance of 783.0 F g⁻¹ at 1 A g⁻¹, approximately double that of pristine Ni(OH)₂. frontiersin.org An aqueous asymmetric supercapacitor assembled with LONH demonstrated a high energy density of up to 107.8 Wh kg⁻¹ at 800 W kg⁻¹, rate performance of 86.9% retention at 4 kW kg⁻¹, and over 90% cycle stability after 3,000 cycles. frontiersin.org

Composite materials incorporating lanthanum-based perovskites with carbon-based materials like reduced graphene oxide (RGO) are also being investigated to enhance electrochemical performance due to the high surface area and conductivity of carbon materials. sci-hub.se LaNiO₃, a lanthanum-based perovskite structure, has shown a high specific capacitance of 106.58 F/g in 3M LiOH electrolyte, retaining 98% of its initial capacitance after 500 charge-discharge cycles at 1 A/g. researchgate.net

Data on the performance of selected Lanthanum-based materials in Supercapacitors:

Material	Specific Capacitance (F/g)	Current Density (A/g or mA/cm²)	Electrolyte	Cycle Stability (% retention)	Notes
LaNiO₃	106.58	1 A/g	3M LiOH	98% after 500 cycles	Perovskite structure researchgate.net
LONH (Lanthanum Oxide Nickel Hydroxide)	783.0	1 A/g	Aqueous	> 90% after 3,000 cycles	Ultrathin triangle nanosheets frontiersin.org
La₀.₇₅Sr₀.₂₅Cr₀.₅Mn₀.₅O₃	751	-	-	-	Perovskite, sol-gel synthesis researchgate.net
NiO nanoparticles on La₀.₈Sr₀.₂CoO₃ substrate	1064.1	20 mA/cm²	-	80.1% after 3,000 cycles	Binder-free composite electrode ebrary.net
LaNiO₃ hollow spherical structure	422	1 A/g	-	Good cyclic stability	High ionic and electronic transportation ebrary.net

Fuel Cell Technologies with Lanthanum Components

Lanthanum compounds are increasingly important in fuel cell technologies, contributing to clean energy generation and improved efficiency. noahchemicals.comhorizoneducational.com

Solid Oxide Fuel Cells (SOFCs) and Electrolysis Cells (SOECs) based on Lanthanum

Solid Oxide Fuel Cells (SOFCs) and Solid Oxide Electrolysis Cells (SOECs) utilize solid oxide ceramic materials as electrolytes and operate at high temperatures (typically 600–900 °C). wikipedia.orgmpg.de Lanthanum-based materials are crucial components in both the electrolyte and electrode materials for these technologies. fuelcellmaterials.comrareearths.com

Strontium and magnesium-doped lanthanum gallate (LSGM, e.g., La₀.₉Sr₀.₁Ga₀.₈Mg₀.₂O₃) is a promising electrolyte material for intermediate-temperature SOFCs (600-800 °C) due to its significantly higher oxygen-ion conductivity compared to conventional yttria-stabilized zirconia (YSZ) at these temperatures. researchgate.netmdpi.comgoogle.com The oxide ion conductivity of LSGM between 500-700 °C is 0.04-0.22 S/cm, while that of YSZ in the same range is 0.003-0.03 S/cm. google.com Composites of doped lanthanum gallate and doped ceria (e.g., LSGM-CSO) have also been investigated as intermediate temperature electrolytes, showing high electrical conductivity. researchgate.netdiva-portal.org

Lanthanum strontium manganite (LSM, e.g., La₀.₈Sr₀.₂MnO₃) is a widely used cathode material for SOFCs with zirconia-based electrolytes, typically operating at temperatures above 750 °C. fuelcellmaterials.commsesupplies.comfuelcellmaterials.comresearchgate.netfuelcellstore.com LSM exhibits high catalytic activity for oxygen reduction and a low coefficient of thermal expansion that matches well with zirconia electrolytes. fuelcellmaterials.com

Lanthanum strontium cobalt ferrite (B1171679) (LSCF, e.g., LaₓSr₁₋ₓCoᵧFe₁₋ᵧO₃) is another primary cathode material for SOFCs, offering good performance at operating temperatures of 750 °C and lower, making it suitable for anode-supported SOFCs. fuelcellmaterials.comfuelcellmaterials.comsamaterials.comtobmachine.com LSCF is a mixed ionic-electronic conductor with high electronic conductivity and good ionic conductivity. wikipedia.org It can be used with zirconia, ceria, and lanthanum gallate-based electrolytes. fuelcellmaterials.com

In SOECs, which split water or carbon dioxide, lanthanum-based materials are also utilized in electrodes. Lanthanum strontium manganite (LSM) is commonly used as an oxygen electrode material. wikipedia.org However, degradation can occur during long-term operation, including the formation of insulating phases like lanthanum zirconates at the interface between the oxygen electrode and the electrolyte, which can lower cell performance. skemman.is Research is ongoing to understand and mitigate these degradation mechanisms, such as cation diffusion and secondary phase formation. mpg.deanalytik.news New materials like lanthanum strontium manganese chromate (B82759) (LSCM) are being researched for improved stability under electrolysis conditions. wikipedia.org

Data on selected Lanthanum-based materials in SOFCs/SOECs:

Component	Material	Composition (Example)	Application Temperature Range (°C)	Key Property / Role
Electrolyte	Doped Lanthanum Gallate (LSGM)	La₀.₉Sr₀.₁Ga₀.₈Mg₀.₂O₃	600-800	High oxygen-ion conductivity researchgate.netmdpi.comgoogle.com
Electrolyte	Doped Lanthanum Gallate - Ceria Composite	LSGM - CSO	250-600	High electrical conductivity researchgate.netdiva-portal.org
Cathode	Lanthanum Strontium Manganite (LSM)	La₀.₈Sr₀.₂MnO₃	> 750	High catalytic activity for oxygen reduction fuelcellmaterials.comfuelcellmaterials.com
Cathode	Lanthanum Strontium Cobalt Ferrite (LSCF)	LaₓSr₁₋ₓCoᵧFe₁₋ᵧO₃	≤ 750	Mixed ionic-electronic conductivity fuelcellmaterials.comsamaterials.comwikipedia.org
Oxygen Electrode (SOEC)	Lanthanum Strontium Manganite (LSM)	-	High temperatures	Oxygen electrode material wikipedia.org

Hydrogen Storage Materials and Systems Incorporating Lanthanum

Lanthanum plays a significant role in hydrogen storage technologies, particularly in metal hydride alloys. stanfordmaterials.comstanfordmaterials.com Lanthanum-nickel alloys are used in metal hydride batteries, which store hydrogen efficiently. stanfordmaterials.com Lanthanum's ability to absorb and release hydrogen at relatively low pressures and temperatures makes it an ideal material for this purpose. stanfordmaterials.com

Intermetallic compounds based on LaNi₅ are of research interest for hydrogen storage both in gas storage tanks and as anodes in Ni-MH batteries. nih.gov These AB₅-type alloys offer good reversible hydrogen storage performance and high hydrogen absorption capacity. mdpi.com However, optimizing their long-term durability remains a focus. mdpi.com

Research explores modifying LaNi₅ alloys by substituting elements to improve hydrogen storage properties. For example, LaNi₅₋ₓSnₓ alloys have been studied for their hydrogen absorption characteristics. nih.gov Another approach involves using lanthanum-nickel series alloys, such as LaₘNiₙ (primarily LaNi₅ with some LaNi₃ and La₂Ni₃ phases), as additives to enhance the hydrogen absorption and desorption kinetics of magnesium hydride (MgH₂). Adding 10 wt% of this LaₘNiₙ alloy to MgH₂ resulted in the composite system starting hydrogen desorption at 247 °C and releasing 6.0% hydrogen at 300 °C within 500 seconds. The hydrogen absorption capacity reached 84% of the theoretical capacity at 300 °C within 120 seconds. The catalytic effect is attributed to the in-situ formation of Mg₂Ni and LaH₃ phases during hydrogen absorption and desorption.

Other lanthanum-containing alloys, such as La-Mg-Ni-based A₂B₇-type alloys, have shown high discharge capacity and good activation performance for hydrogen storage. diva-portal.org The specific rare-earth metal and alloying elements significantly impact hydrogen storage capacity, thermodynamics, and kinetics. mdpi.com For instance, La₀.₅₅Ce₀.₄₅Y₂Ni₁₀.₉₅Mn₀.₄₅ alloy exhibited a hydrogen absorption capacity of 1.61 wt.% and maintained a 97.89% capacity retention after 100 cycles. mdpi.com La₀.₆₅Mg₁.₃₂Ca₁.₀₃Ni₉ showed a hydrogen storage capacity of 1.831 wt.% under 10 MPa H₂ at room temperature, releasing 1.701 wt.% of absorbed hydrogen. mdpi.com

Data on selected Lanthanum-based materials for Hydrogen Storage:

Material	Type of Storage	Hydrogen Storage Capacity (wt. %)	Notes
LaNi₅-based alloys (e.g., LaNi₄.₃Co₀.₄Al₀.₃)	Metal Hydride	Up to 1.4	Used in NiMH batteries and gas storage nih.gov
MgH₂ - 10wt% LaₘNiₙ composite	Metal Hydride	6.0% at 300°C (desorption)	Enhanced kinetics due to LaₘNiₙ addition
La₀.₅₅Ce₀.₄₅Y₂Ni₁₀.₉₅Mn₀.₄₅	Metal Hydride	1.61	High capacity retention after cycling mdpi.com
La₀.₆₅Mg₁.₃₂Ca₁.₀₃Ni₉	Metal Hydride	1.831	High capacity under specific conditions mdpi.com
La-Mg-Ni-based A₂B₇ alloys	Metal Hydride	High discharge capacity	Good activation performance diva-portal.org

Optical and Luminescent Materials Incorporating Lanthanum

Lanthanum plays a crucial role in the development of materials with enhanced optical and luminescent properties, essential for applications ranging from high-quality lenses to advanced lighting and display technologies.

High Refractive Index Glasses and Optical Components

Lanthanum oxide (La₂O₃) is a critical component in the production of specialized optical glass, significantly enhancing its properties stanfordmaterials.comrareearthpowder.com. The inclusion of lanthanum oxide increases the glass's refractive index while minimizing dispersion, a combination ideal for high-quality optical lenses used in cameras and telescopes stanfordmaterials.com. A higher refractive index improves light bending capabilities, leading to enhanced focus and image sharpness, while low dispersion reduces chromatic aberration, resulting in clearer images stanfordmaterials.com. Lanthanum oxide also improves the alkali resistance of glass, crucial for maintaining integrity and transparency in various environments stanfordmaterials.comstargazerslounge.com.

Lanthanum optical glass is characterized by high refraction and low dispersion properties gbjgd.com. Incorporating lanthanum can also improve the chemical stability, lifespan, hardness, and softening temperature of the glass rareearthpowder.com. Lanthanum oxide, along with oxides of tungsten, tantalum, and thorium, improves the resistance of glass to alkali attack rareearthpowder.com.

Studies on lanthanum-aluminum-borosilicate glasses (e.g., La₂O₃-Al₂O₃-B₂O₃-SiO₂) indicate that a high molar content of lanthanum oxide enhances the stability of the amorphous phase and increases the refractive index, density, and hardness, making such glasses suitable for advanced optical applications stanfordmaterials.com. Lanthanum oxide is also used in producing infrared-absorbing glasses, essential for applications like sensors and protective eyewear stanfordmaterials.com. Gallium Lanthanum Sulphide (GLS) glass is another material used in optoelectronic applications, offering transparency from visible to infrared wavelengths and thermal stability up to 550°C crystran.com.

Here is a table summarizing some properties of Gallium Lanthanum Sulphide (GLS) optical material:

Property	Value	Unit
Transmission Range	0.5 to 10	μm
Refractive Index	2.398	at 1.014 μm
Reflection Loss	29	%
Absorption Coefficient	<0.005	cm⁻¹
Density	4.04	g/cc
Melting Point	830	°C
Hardness (Knoop)	206	with 200g indenter
Solubility in water	Negligible	-
Molecular Weight	276.9	-
Class/Structure	Amorphous Glass	-

Lanthanum Fluoride (B91410) (LaF₃) is also used as an optical material, particularly as optical windows pmoptics.comcrystran.com.

Phosphor Technologies for Displays and Lighting

Lanthanum is a foundational rare earth element in phosphor compositions, providing structural stability and helping manage electron energy transfer within luminescent systems sfa-oxford.com. Lanthanum compounds are used in the production of phosphors, materials that emit light when exposed to radiation stanfordmaterials.com. Phosphors containing lanthanum are utilized in color television screens, fluorescent lamps, and LED lights, enhancing brightness and color quality stanfordmaterials.com. Lanthanum phosphate (B84403) is also used in the production of phosphor materials for lighting and display applications nanorh.com.

Lanthanide-Doped Luminescent Systems

Rare-earth-ion-doped luminescent nanomaterials have attracted significant research interest due to their ability to exhibit both downconversion and upconversion luminescence, suitable for various applications including displays, lighting, and bioimaging researchgate.net. The optical properties of lanthanide-doped nanophosphors are generally independent of nanoparticle size, though luminescence intensity can be tuned by varying the crystal phase, morphology, lattice strain of the host materials, and creating core-shell structures frontiersin.org.

Upconversion Luminescent Materials

Upconversion nanoparticles (UCNPs) are a class of luminescent materials based on the anti-Stokes reaction of rare-earth ions, where they absorb two or more low-energy photons (typically in the infrared range) and emit light at shorter wavelengths (visible or ultraviolet) researchgate.netmatec-conferences.orgnih.govoptica.org. Lanthanide-doped materials have shown high upconversion efficiencies at room temperature nih.gov.

In upconversion luminescent materials, rare earth ions can generate high-energy anti-Stokes shifts due to their high energy absorption in the near-infrared band, thereby achieving upconversion luminescence matec-conferences.org. UCNPs offer advantages such as high signal-to-noise ratio, strong fluorescence intensity, long fluorescence lifetime, good biocompatibility, low toxicity, narrow emission band, and high penetration power matec-conferences.org. These properties make them suitable for applications in bioanalysis, bioengineering, materials science, bioimaging, biosensing, and drug delivery matec-conferences.orgnih.gov.

Lanthanide-doped upconversion nanoparticles have been widely used for advanced optical sensors and fluorescent probes optica.org. Efficiently tailoring the upconversion emission is desirable for meeting the wavelength requirements in various application fields optica.org.

Scintillators Utilizing Lanthanum

Lanthanum compounds are used as scintillators, materials that emit light when struck by high-energy particles or photons. Cerium-doped lanthanum bromide (LaBr₃:Ce) and lanthanum chloride are noted as recent inorganic scintillators combining high light yield, excellent energy resolution, and fast response wikipedia.org. These scintillators are used commercially in detectors for neutrons or gamma rays wikipedia.org.

Lanthanum Bromide (LaBr₃) scintillation detectors, particularly those doped with Cerium (LaBr₃(Ce)), are recognized for their excellent energy resolution and fast emission berkeleynucleonics.comluxiumsolutions.comortec-online.comortec-online.com. They offer improved resolution and faster light decay time compared to traditional NaI(Tl) detectors ortec-online.comortec-online.com. Enhanced Lanthanum Bromide scintillators, co-doped with Cerium and Strontium (LaBr₃(Ce+Sr)), further improve energy resolution luxiumsolutions.com.

Here is a table comparing critical parameters of Lanthanum Bromide detectors:

Detector Type	Resolution @662 keV (%)	Density (g/cm³)	Decay Time Constant (ns)
LaBr₃(Ce)	2.6 - 3.5	5.08	~16
Enhanced LaBr₃(Ce+Sr)	2.2	-	-
NaI(Tl)	~6-7	3.67	~250

Note: Data compiled from various sources, values may vary slightly depending on crystal size and specific composition.

Lanthanum BromoChloride (LBC) scintillators, such as LaBr₂.₈₅Cl₀.₁₅:Ce, offer similar properties to LaBr₃ but are mechanically stronger, with typical energy resolutions of 3% FWHM for 662 keV berkeleynucleonics.com. These scintillators are hygroscopic and are typically supplied encapsulated luxiumsolutions.comberkeleynucleonics.com.

Electronics and Semiconductors with Lanthanum Integration

Lanthanum is integral to the electronics industry stanfordmaterials.com. Rare earth elements, including lanthanum, are used in various electronic applications such as smartphones, computers, and medical devices due to their unique magnetic, electrochemical, and luminescent properties stanfordmaterials.com. Lanthanum hexaboride (LaB₆) is used as a hot cathode material in electronic vacuum tubes due to its strong electron emissivity wikipedia.org.

Rare earth elements are crucial to the semiconductor industry, enhancing electrical conductivity and dielectric properties onlinescientificresearch.com. Rare earth oxides like lanthanum oxide (La₂O₃) are being explored for their high dielectric constants, making them potential candidates for replacing conventional silicon dioxide (SiO₂) in MOSFETs and other semiconductor devices onlinescientificresearch.com. Lanthanum oxide nanoparticles are also used in electronics to improve the performance of semiconductors and dielectric materials marketresearchintellect.com.

Lanthanum-based cathode powders are used in various electrochemical applications, including solid oxide fuel cells (SOFCs), solid oxide electrolysis cells (SOECs), oxygen separation membranes, and gas sensors fuelcellmaterials.com. These powders, often forming perovskite structures (e.g., lanthanum strontium manganite (LSM), lanthanum nickel cobaltite (B72492) (LNC)), exhibit high ionic and electronic conductivity and catalytic activity for oxygen reduction reactions fuelcellmaterials.com. LSM is widely used in SOFCs with zirconia-based electrolytes at higher operating temperatures due to its high catalytic activity and low coefficient of thermal expansion fuelcellmaterials.com. LNC is used to improve the performance and durability of SOFCs, particularly in low-temperature applications and multilayer cathodes fuelcellmaterials.com.

Lanthanum gadolinium oxide (LaGdO₃) is being studied as a novel high-k dielectric material for logic and memory device applications in advanced complementary metal-oxide-semiconductor (CMOS) chips due to its high dielectric constant and large energy bandgap mdpi.com.

Dielectric Materials and Microelectronics

Lanthanum-based compounds, particularly lanthanum oxide (La₂O₃) and lanthanum aluminum oxide (LaAlO₃), are extensively studied and utilized as high-κ dielectric materials in microelectronics. mdpi.comascensusspecialties.comwikipedia.org As semiconductor devices continue to miniaturize, the conventional silicon dioxide (SiO₂) gate dielectric reaches its scaling limits due to increased leakage current through direct tunneling. mdpi.comascensusspecialties.comncsu.edu High-κ dielectrics, with their higher permittivity compared to SiO₂ (which has a dielectric constant of approximately 4), allow for a physically thicker insulating layer while maintaining the required capacitance, thereby reducing leakage current and power consumption. mdpi.comascensusspecialties.comncsu.edu

Lanthanum oxide boasts a high dielectric constant, reported to be around 27. mdpi.comascensusspecialties.com Lanthanum aluminum oxide also exhibits a relatively high dielectric constant of approximately 25. wikipedia.org These properties make them attractive alternatives for gate dielectrics in metal-oxide-semiconductor field-effect transistors (MOSFETs) and metal-insulator-metal (MIM) capacitors. mdpi.com Research indicates that integrating lanthanum oxide and lanthanum silicate (B1173343) into MOS gate stack devices can result in low equivalent oxide thicknesses (EOT) and reduced leakage current densities. ncsu.edu For instance, optimization of low-temperature processing has yielded MOS devices with an EOT as low as 5 Å and a leakage current density of 5.0 A/cm². ncsu.edu High-temperature processing, consistent with MOSFET source-drain activation anneal, has resulted in devices with an EOT as low as 1.1 nm. ncsu.edu

The incorporation of lanthanum oxide as a capping layer on other high-κ materials like HfSiO(N) can also tune the effective work function of the device, achieving ideal values for nMOSFETs that were previously difficult to obtain. ncsu.edu

Transistors and High-Speed Electronic Devices

The application of lanthanum compounds as gate dielectrics extends to various types of transistors, including MOSFETs and thin-film transistors (TFTs), crucial components in high-speed electronic devices. mdpi.commarketresearchintellect.comrsc.org Lanthanum oxide-based gate dielectrics are being explored for integrated circuit field-effect transistors, offering high permittivity and desired chemical reaction resistance and compatibility. google.com These dielectrics may include amorphous lanthanum oxide or alloys of lanthanum oxide and silicon oxide, such as lanthanum silicate (La₂SiO₅). google.com

Studies on GaAs-based pHEMTs (pseudomorphic High Electron Mobility Transistors) have demonstrated the feasibility of using lanthanum oxide thin films as gate dielectrics to reduce gate leakage current and improve gate-to-drain breakdown voltage compared to conventional GaAs pHEMTs. jos.ac.cn Lanthanum oxide exhibits a high dielectric constant (~27), a large band gap (~6 eV), and a significant conduction band offset (~2.4 eV) with the GaAs substrate, contributing to improved device performance and thermal stability. jos.ac.cn

Solution-processed amorphous hafnium-lanthanum oxide (HfLaOₓ) has also been investigated as a gate insulator for oxide thin-film transistors, showing amorphous properties, low leakage current, and a high dielectric constant (above 22). rsc.org These materials demonstrate potential for next-generation high-performance TFT devices. rsc.org

Advanced Display Technologies (e.g., OLED screens)

Lanthanum compounds play a role in advanced display technologies, including OLED (Organic Light-Emitting Diode) screens. marketresearchintellect.comrsc.org Lanthanide-based phosphors have historically been instrumental in display technologies, particularly in cathode ray tube (CRT) displays and later in LEDs and LCDs to achieve desired color temperatures and improve color fidelity and brightness. rsc.orgstanfordmaterials.com

In the context of OLEDs, lanthanum oxide nanoparticles are being explored for their potential to enhance performance and durability. marketresearchintellect.comstanfordmaterials.com They can improve the performance of semiconductors and dielectric materials within display structures. marketresearchintellect.com While the direct incorporation of lanthanide-OLEDs in current market products is not widespread, likely due to supply chain considerations, research continues into utilizing the strong electroluminescence efficiency of lanthanide complexes for future display applications. rsc.org Lanthanum oxide thin films are also used in advanced display technologies, particularly in OLED encapsulation layers, to improve water vapor transmission rates, which is crucial for the lifespan of flexible displays. pmarketresearch.com

Advanced Ceramics and Composites Incorporating Lanthanum

Lanthanum and its compounds are incorporated into advanced ceramics and composites to enhance their properties for various demanding applications.

Heat-Resistant Coatings

Lanthanum compounds are used in the development of heat-resistant coatings. While the search results did not provide extensive details specifically on lanthanum in heat-resistant coatings, related applications in high-temperature environments, such as solid oxide fuel cells and nuclear applications, imply the thermal stability of certain lanthanum compounds. pmarketresearch.com Lanthanum is also used as an alloy additive to improve the corrosion resistance of superalloys at high temperatures. tradium.com This suggests potential for its use in coatings designed to withstand high temperatures and harsh environments.

Metallurgical Applications and Alloys of Lanthanum

Lanthanum is a valuable element in various metallurgical applications, primarily as an alloying agent. rsc.orgtradium.com

One of the most significant metallurgical applications of lanthanum is in nickel-metal hydride (NiMH) batteries, commonly used in hybrid cars. wikipedia.orgrsc.org Lanthanum is a key component of the anodic material in these batteries, often used in the form of a mischmetal alloy (a mixture of rare earth metals, typically containing a significant percentage of lanthanum) or in intermetallic compounds like La(Ni₃.₆Mn₀.₄Al₀.₃Co₀.₇). wikipedia.org The production of larger NiMH batteries requires substantial quantities of lanthanum. wikipedia.org

Lanthanum is also a crucial component of mischmetal, a pyrophoric alloy used in lighter flints. wikipedia.orgrsc.org Mischmetal typically contains 25% to 45% lanthanum. wikipedia.org

In steel and cast iron production, lanthanum can be added as an alloying agent to improve properties, such as making them less brittle. rsc.orgazom.com It is also added to tungsten electrodes used in arc welding to improve their quality. rsc.org Lanthanum can enhance the corrosion resistance of superalloys at high temperatures when used as an additive. tradium.com

Lanthanum-nickel alloys are also explored for hydrogen storage applications in hydrogen-powered vehicles. rsc.org

Grain Refinement in Steel and Aluminum Alloys

The addition of lanthanum has been shown to induce grain refinement in both steel and aluminum alloys, leading to improved mechanical properties. In steels, rare earth elements like lanthanum can act as heterogeneous nucleation sites for grains during solidification, thereby increasing the nucleation rate and refining the grain structure. mdpi.comdntb.gov.uaresearchgate.net This refinement can be attributed to the formation of in-situ rare earth inclusions with specific crystallographic orientation relationships within the steel matrix, as well as a solute effect. mdpi.comdntb.gov.ua

In aluminum alloys, lanthanum addition influences microstructural changes and mechanical characteristics. researchgate.net For instance, in Mg–9Li–3Al alloys, lanthanum addition leads to grain refinement through the formation of intermetallics such as Al₁₁La₃ and Al₄La. researchgate.net The addition of 1 wt% La to Mg–9Li–3Al alloy has demonstrated improved ultimate tensile strength and elongation. researchgate.net Research on Al-Cu alloys has also indicated that the addition of lanthanum can have a significant grain refining effect, with studies showing that 0.3 wt% La addition resulted in a large number of globular grains with fine Al-Ti-V-La particles in their centers, acting as heterogeneous nucleation sites for α-Al grains during solidification. researchgate.net The multi-refinement effect of lanthanum has also been observed in hypoeutectic Al-7Si alloys, where 0.1 wt% La addition decreased the size of α-Al grains, secondary dendrite arm spacing, and eutectic Si particles. mdpi.com This multi-refinement is linked to the growth-restricting factor and constitutional undercooling caused by the low solubility of La in Al alloy, and the presence of small La-rich phases inhibiting the growth of eutectic Si particles. mdpi.com

The effectiveness of lanthanum in grain refinement can be influenced by the method of introduction and concentration. For example, in Al-Si alloys, adding pure lanthanum did not result in grain refinement, highlighting the importance of proper introduction into the melt. uci.edu In Al-2Cu alloys, a synergistic effect on grain refinement was observed when trace La was added along with TiB₂ particles, enhancing the potency of TiB₂ for heterogeneous nucleation of α-Al. mdpi.com Satisfactory grain refinement was achieved when La addition reached 600 ppm in this system. mdpi.com

Data on grain size reduction with Lanthanum addition:

Alloy System	Lanthanum Addition (wt%)	Average Grain Size (Unmodified)	Average Grain Size (with La)	Reduction in Grain Size (%)	Source
Mg–9Li–3Al	1	Not specified	Refined	Not specified	researchgate.net
Cu-Al-Ni-Mn SMA	0.06	9.25 μm	6.08 μm	34.2	jresm.org
Al-7Si (hypoeutectic)	0.1	Not specified	Decreased by 26.8%	26.8	mdpi.com
Al-2Cu (with 0.4% Al-5Ti-1B)	0.06	187 ± 5 μm	Further refined	Not specified	mdpi.com

Corrosion Resistance Enhancement in Alloys

Lanthanum has demonstrated the ability to enhance the corrosion resistance of various alloys. In Al-Si-Cu alloys, the addition of lanthanum has been shown to improve corrosion properties. mdpi.com Studies on Al–10%Si–2%Cu alloys with varying lanthanum content revealed that adding 0.5 wt% La resulted in the finest structure and a significant decrease in corrosion current density compared to the La-free alloy. mdpi.com This improvement is attributed to the rapid and dense formation of a passivation layer induced by the fine structure, as well as the effect of precipitated phases enhancing the dispersibility of copper. mdpi.com

Lanthanide chlorides, including lanthanum chloride (LaCl₃·7H₂O), have been used in conversion coatings to improve the corrosion response of aluminum alloys and their metal matrix composites. scientific.net These treatments have shown increased localized corrosion resistance. scientific.net The deposition of lanthanum oxides/hydroxides on cathodic intermetallics can contribute to this enhanced resistance. scientific.net

In low-carbon steel, applying a surface coating layer of ceramic lanthanum oxide (La₂O₃) nanoparticles has been shown to enhance corrosion resistance. ajol.inforesearcher.life The incorporation of these nanoparticles can reduce porosity and increase hardness, leading to improved corrosion prevention. ajol.inforesearcher.life The corrosion potential of the coated steel shifts, and the corrosion current decreases significantly compared to uncoated samples. ajol.info

Research on Fe–20Cr–18Ni–6Mo–0.8Cu–0.2N stainless steel in seawater environments indicates that lanthanum addition can refine grain size and alter precipitated phases, influencing corrosion resistance. researchgate.net While the sample without La showed the best corrosion resistance in non-seawater conditions, a 0.5 wt% La sample exhibited superior corrosion resistance after exposure to seawater for 16 days. researchgate.net

Welding Applications (e.g., Lanthanated Tungsten Electrodes)

Lanthanum is a key additive in tungsten electrodes used in various welding processes, particularly Gas Tungsten Arc Welding (GTAW), also known as Tungsten Inert Gas (TIG) welding, and plasma welding. datainsightsmarket.comarcmachines.comalliedmarketresearch.com Lanthanated tungsten electrodes (typically containing 1%, 1.5%, or 2% Lanthanum oxide, La₂O₃) offer several advantages over pure tungsten or thoriated electrodes. xcelarc.nz

These electrodes provide stable arcs and can be used effectively at both low and high temperatures across a wide range of base materials. arcmachines.com They are a popular alternative to thoriated tungsten electrodes, which contain radioactive thorium. arcmachines.comxcelarc.nz Lanthanated electrodes exhibit excellent arc starting and stability, a wide amperage range, and resistance to spitting. xcelarc.nz They also demonstrate resistance to thermal shock during pulse TIG welding and have a low erosion rate, contributing to longer service life. xcelarc.nzatlantis-press.com The presence of lanthanum oxide, which has a low work function, facilitates easier arc starting and results in a lower temperature at the electrode tip, resisting grain growth and promoting longevity. xcelarc.nz

Lanthanated tungsten electrodes are primarily used for DC welding but also show good results for AC welding. xcelarc.nz They are well-suited for welding materials such as carbon steel, stainless steel, nickel alloys, and titanium. xcelarc.nz The market for lanthanum tungsten electrodes is projected for steady growth, driven by demand from industries like aerospace, automotive, and electronics, where high-precision welding is essential. datainsightsmarket.comalliedmarketresearch.com

Nanomaterials and Nanotechnology Utilizing Lanthanum

Lanthanum-based nanomaterials are a rapidly developing area of research with diverse applications in nanotechnology, including sensing systems and advanced probes.

Development of Lanthanum-Based Nanoparticles

Lanthanum-based nanoparticles, particularly lanthanum oxide (La₂O₃) nanoparticles, have garnered significant attention due to their unique properties. jetir.orgmocedes.orgmtu.edu These nanoparticles can be synthesized using various methods, including precipitation, sonochemical methods, and green synthesis approaches utilizing plant extracts. jetir.orgmocedes.orgrjpbcs.comaip.org The synthesis method can influence the size, shape, and surface characteristics of the nanoparticles, which are critical for their performance in different applications. jetir.orgmocedes.org

Lanthanum oxide nanoparticles are typically white and odorless. jetir.org They are insoluble in water but soluble in dilute acid. jetir.org La₂O₃ nanoparticles possess a wide energy band gap (e.g., 4.3 eV or 5.35 eV) and low lattice energy, making them suitable for a range of optical and electrical applications. jetir.org Characterization techniques such as XRD, SEM, FTIR, UV-Vis DRS, and PL are used to analyze their structural, morphological, and optical properties. jetir.orgmocedes.orgrjpbcs.comaip.org

Research highlights the potential of lanthanum-based nanoparticles in various fields, including catalysis, optoelectronics, luminescence, and biomedicine. jetir.orgmtu.edunanoshel.com Emerging trends in their development include surface functionalization, the creation of smart delivery systems, and the exploration of green synthesis methods to enhance their efficacy and sustainability. mtu.edu

Nanoparticle-Based Sensing Systems (Optical, Gas Sensors)

Lanthanum-based nanoparticles are actively being researched for their application in various sensing systems, including optical and gas sensors. researchgate.netjetir.orgrsc.org Lanthanum oxide nanoparticles, with their superior structural stability at high temperatures and active surface sites, are particularly promising for gas sensing applications. jetir.org They have been utilized in the fabrication of gas sensors for detecting gases such as carbon dioxide (CO₂). jetir.orgnih.govingentaconnect.com

For instance, room temperature operative CO₂ gas sensors have been developed using lanthanum oxide nanoparticle electrodes. nih.govingentaconnect.com These sensors have demonstrated high sensitivity (e.g., 40% towards 50 ppm CO₂) and quick response and recovery times (e.g., 6 seconds and 5 seconds, respectively). nih.govingentaconnect.com The sensitivity of solid-state gas sensors based on nanoparticles is dependent on the size and average pore diameter of the sensing material, with smaller nanoparticles often exhibiting higher sensitivity due to increased contact surface area. azonano.com Lanthanum copper oxide (La₂CuO₄) nanoparticles have also been investigated as electrode materials for potentiometric NOₓ gas sensors. azonano.com

In optical sensing, lanthanum-based nanoparticles can be used as luminescent materials. rsc.org Rare earth metal oxide semiconductors like La₂O₃ have chemical and optical properties that significantly influence luminescence efficiency in the visible domain. jetir.org Lanthanum-doped materials are being explored for optical sensing systems, such as those for measuring variations in human body temperature. mocedes.org Lanthanum-doped strontium titanate (LSTO) films embedded with gold nanoparticles have been examined as sensing layers for high-temperature optical gas sensing in reducing gas flows, demonstrating a localized surface plasmon resonance (LSPR) based response to hydrogen. nih.gov

Advanced Probes and Nanoprobes for Specific Scientific Applications

Lanthanide-based nanomaterials are being developed as advanced probes and nanoprobes for specific scientific and biomedical applications, leveraging their unique optical and magnetic properties. acs.orgacs.orgmdpi.com Researchers are focused on developing rare earth nanoprobes with improved surface modification, morphology, and size to enhance their function for diagnosis or targeting. acs.org

Lanthanide-doped nanoprobes are particularly favorable for biological and medical studies due to the specific 4f electrons of lanthanide ions, which provide extraordinary electric, optical, and magnetic capacities. acs.org These nanoprobes can have multiple narrow emission peaks across a broad spectral range, from ultraviolet to short-wave infrared. acs.org The presence of unpaired electrons also endows them with magnetic signals, making them suitable for applications like Magnetic Resonance Imaging (MRI) contrast agents. acs.orgmdpi.com

Probes coated with lanthanum oxide nanoparticles are being developed as implantable sensors for detecting various molecules, such as glucose, phosphate, and uric acid. mocedes.org Lanthanide-based agents have shown remarkable prospects in fluorescence imaging, medical diagnosis, and treatment. acs.org The development of lanthanide-based bimodal nanoprobes for dual MRI and optical imaging is an active area of research, aiming to combine complementary imaging modalities for enhanced diagnostic performance. These nanoprobes can be engineered to contain both optical emitters and MRI-active components within a single entity.

Lanthanide luminescent nanomaterials offer advantages such as stable photochemical properties, negligible photobleaching, high fluorescence to noise ratio, and excitation in the near-infrared (NIR) region, allowing for better tissue penetration with less damage. acs.org Despite the potential, research continues to address challenges such as biocompatibility and scaling up production for practical applications. mtu.eduacs.org

Environmental Science and Remediation with Lanthanum Compounds

Water Treatment and Purification Using Lanthanum Materials

Lanthanum-based materials are increasingly utilized in water treatment processes due to their effectiveness in removing a range of inorganic and organic contaminants. tandfonline.commdpi.com These materials often function as adsorbents or photocatalysts. tandfonline.comexeter.ac.ukaristonpubs.com

Adsorbent Development for Inorganic Contaminant Removal

Lanthanum-based adsorbents are particularly effective in removing inorganic anions from aqueous solutions. tandfonline.com The incorporation of lanthanum onto supporting materials can enhance adsorption efficiency and reduce material costs. tandfonline.com

Phosphate (B84403) Removal Mechanisms (Adsorption, Complexation, Precipitation)

Lanthanum-based materials are highly promising for phosphate removal from water due to their chemical stability and strong affinity for phosphate ions. mdpi.com Lanthanum reacts with phosphate to form insoluble lanthanum phosphate complexes, which can then be easily separated from the water. mdpi.com This process involves several mechanisms:

Chemical Precipitation: Phosphate ions react with metal cations like lanthanum to form insoluble precipitates, such as lanthanum phosphate compounds. mdpi.comresearchgate.net These compounds have low solubility in water and precipitate out of the solution. mdpi.comresearchgate.net

Co-Precipitation: Phosphate ions can co-precipitate with other substances, such as metal hydroxides or oxides, as they are formed as precipitates. researchgate.net This can enhance phosphate removal efficiency by providing additional sites for precipitation. researchgate.net

Electrostatic Attraction: The electrostatic properties of the adsorption site, influenced by pH, can lead to interactions with phosphate ions. doi.orgmdpi.com At pH levels below the point of zero charge (pHpzc) of the adsorbent, the surface is positively charged, favoring the electrostatic attraction of negatively charged phosphate species (H₂PO₄⁻ and HPO₄²⁻). mdpi.comnih.gov

Studies have shown high phosphate adsorption capacities for various lanthanum-based materials. For example, lanthanum hydroxide (B78521) (La(OH)₃) modified magnetic cobalt ferric nanocomposite showed a decrease in phosphate concentration from 1.17 mg/L to 0.05 mg/L within 20 minutes in wastewater samples from Xiang Jiang River. mdpi.com Lanthanum-modified sludge biochar demonstrated a maximum experimental adsorption capacity of 140.237 mg/g for phosphate at pH 3.0. mdpi.com

Here is a summary of phosphate removal mechanisms:

Mechanism	Description
Chemical Precipitation	Formation of insoluble lanthanum phosphate compounds. mdpi.comresearchgate.net
Adsorption	Phosphate ions bind to the surface of lanthanum-based materials. mdpi.comresearchgate.net
Surface Complexation	Formation of chemical complexes between phosphate ions and surface sites on the adsorbent. mdpi.comresearchgate.netdoi.org
Co-Precipitation	Phosphate precipitates simultaneously with other substances like metal hydroxides. researchgate.net
Electrostatic Attraction	Attraction between positively charged adsorbent surfaces and negatively charged phosphate ions. doi.orgmdpi.comnih.gov

Removal of Other Inorganic Anions (e.g., Arsenic, Fluoride)

Lanthanum compounds are also effective in the adsorption of other inorganic anions, including arsenic and fluoride (B91410). tandfonline.comresearchgate.net Lanthanum-based adsorbents have demonstrated significant removal capacities for arsenic species, particularly As(V), due to the strong bonds they can form with anionic species. researchgate.net For arsenic removal, lanthanum stands out due to its high specific arsenate affinity and numerous coordination sites. researchgate.net

Lanthanum-based materials have been investigated for fluoride removal from water. researchgate.netresearchgate.net Lanthanum modification can enhance the adsorption capacity of materials for fluoride ions due to the strong affinity of lanthanum towards fluoride. researchgate.net For instance, lanthanum oxide has been investigated for defluoridation of drinking water, showing about 90% removal in 30 minutes from a 4 mg/L synthetic fluoride solution. researchgate.net Lanthanum-doped hydrotalcite and activated carbon loaded with titanium dioxide and lanthanum oxide have also been explored for simultaneous removal of arsenic and fluoride in wastewater. google.comgoogle.com

Wastewater Treatment Applications

Lanthanum-based adsorbents have been successfully employed in treating various water sources, including industrial effluents and wastewater. mdpi.comijisae.org Their ability to effectively remove phosphate makes them suitable for applications where phosphorus removal is a priority, helping industries and municipalities meet regulatory standards for water quality. mdpi.com Lanthanum-based adsorbents can be applied across a range of water sources, offering a consistent and effective method for phosphate removal. mdpi.com

In wastewater treatment, lanthanides, including lanthanum, are considered prime contenders for meeting stringent phosphorus effluent quality requirements due to their strong bond with anions. nih.govresearchgate.net The application is mainly through adsorption, where rare earth elements are incorporated into a carrier matrix to improve adsorption capacity. nih.govresearchgate.net Lanthanum-modified seed crystals produced via microbial mediation have shown notable success in removing phosphorus and calcium from domestic wastewater, with phosphorus removal reaching 94-95%. ijisae.org

Lanthanum-modified bentonite (B74815) (LMB), known by brand names like Phoslock or Eutrosorb, is an innovative treatment designed to improve pond health by removing excess phosphorus from the water, specifically targeting phosphorus in bottom sediments. solitudelakemanagement.com LMB granules are typically applied as a slurry, allowing lanthanum to bind with phosphorus particles in the water column, forming rhabdophane, a benign mineral that settles and prevents phosphorus release from sediments. solitudelakemanagement.com

Photocatalytic Degradation of Organic Pollutants by Lanthanum Catalysts

Lanthanum-based materials also show promise as photocatalysts for the degradation of organic pollutants in water. exeter.ac.ukaristonpubs.comaristonpubs.com Perovskite-type lanthanum ferrite (B1171679) (LaFeO₃) has received significant attention as a visible light active semiconductor for pollutant degradation. exeter.ac.uk The photocatalytic performance of lanthanum-based catalysts can be enhanced by factors such as lattice distortion, surface defects, and the incorporation of other elements. exeter.ac.uk

Iron lanthanum oxide nanoparticles (FeLO NPs) have been investigated for their photocatalytic capabilities, demonstrating the degradation of methylene (B1212753) blue dye under UV and visible light. aristonpubs.comaristonpubs.com The degradation mechanism involves the formation of electron-hole pairs upon light exposure. aristonpubs.com Electrons in the conduction band can react with dissolved oxygen to form superoxide (B77818) radicals (•O₂⁻), while holes in the valence band can generate hydroxyl radicals (•OH) by reacting with water or hydroxide ions. aristonpubs.com These highly reactive radicals play a vital role in breaking down organic pollutants into smaller, less toxic molecules. aristonpubs.com

Lanthanum titanium oxycarbide is another example of a lanthanum-based compound synthesized for photocatalytic applications, showing efficiency in degrading hazardous dyes under visible light. oup.com The enhanced efficiency is attributed to synergistic effects including improved visible light absorption and higher exciton (B1674681) separation due to the presence of lanthanum. oup.com Titanium dioxide (TiO₂) modified with lanthanum oxide (La₂O₃) has also been used as a photocatalyst for the degradation of drugs like naproxen, with the incorporation of lanthanum increasing the specific surface area and reducing the crystalline size of TiO₂. mdpi.com

A proposed mechanism for the photocatalytic degradation of organic pollutants by lanthanum-based catalysts involves the generation of reactive species:

Light Absorption → Electron-Hole Pair Formation → Electron reaction with O₂ → Superoxide Radicals (•O₂⁻) → Hole reaction with H₂O/OH⁻ → Hydroxyl Radicals (•OH) → Degradation of Organic Pollutants. aristonpubs.com

Soil Remediation and Restoration Using Lanthanum

Lanthanum has been explored for its potential use in soil remediation and restoration, particularly concerning the immobilization or extraction of contaminants like heavy metals and phosphorus. mdpi.commdpi.comnih.gov

In soil, similar to water, lanthanum can interact with phosphate through chemical precipitation, forming insoluble phosphate compounds that are less mobile in the soil matrix. mdpi.com Lanthanum can also adsorb onto soil particles, providing sites for complexation with phosphate ions, which reduces their mobility and bioavailability. mdpi.com Lanthanum can be applied to soil in various forms, such as lanthanum salts or lanthanum-containing compounds. mdpi.com

Lanthanum-modified composites, such as lanthanum-modified phosphogypsum red mud composite (L-PR), have been developed for the co-adsorption and immobilization of heavy metals like cadmium (Cd) and arsenic (As) in soil. mdpi.com Soil cultivation experiments with L-PR showed a significant reduction in available Cd and As concentrations and induced the transformation of non-stable forms to more stable residual forms. mdpi.com This indicates the potential of lanthanum-based materials to reduce the bioavailability and toxicity of heavy metals in contaminated soil. mdpi.com

Research also suggests that lanthanum can influence the phytoextraction of contaminants by plants. Studies have indicated that environmental levels of lanthanum can be absorbed by plants and potentially enhance the uptake of co-occurring pollutants like cadmium and polystyrene nanoplastics through mechanisms like induced endocytosis. bohrium.com However, other research highlights potential complexities, noting that increasing lanthanum concentrations in soil can increase the uptake of lead by maize while decreasing the uptake of essential nutrients like phosphorus, nitrogen, potassium, calcium, and magnesium, potentially aggravating the phytotoxicity of heavy metals. nih.gov

While lanthanides are present in soils, studies in historical mining sites in Poland found no considerable enrichment in lanthanides that would pose a significant environmental risk, despite high concentrations of other metals like arsenic, cadmium, and lead. pjoes.com

Lanthanum-engineered biochar (LEB) is another material being investigated for soil remediation applications, showing high efficiency in adsorbing phosphate, arsenic, antimonate, and fluoride ions in environmental contexts. nih.gov

Mechanisms of Phosphate Immobilization in Soils by Lanthanum

The immobilization of phosphate in soils by lanthanum primarily occurs through two main mechanisms: chemical precipitation and adsorption. mdpi.comresearchgate.net

When lanthanum is introduced into the soil solution, it reacts with dissolved phosphate ions to form highly insoluble lanthanum phosphate precipitates. mdpi.comresearchgate.net This precipitation process is favored under slightly alkaline conditions. mdpi.com

Lanthanum can also adsorb onto soil particles. This creates surfaces with available lanthanum ions that can form complexes with phosphate ions. mdpi.comresearchgate.net This surface complexation reduces the mobility and bioavailability of phosphate in the soil matrix. mdpi.comresearchgate.net The interaction mechanisms between lanthanum-based materials and phosphate can involve ion exchange, ligand exchange, surface outer-sphere complexation, surface inner-sphere complexation, and electrostatic attraction. mdpi.comresearchgate.net Ligand exchange, specifically the exchange of phosphate ligands with active hydroxyl groups on lanthanum hydroxide, is a key mechanism, leading to the formation of monodentate or bidentate complexes with the central lanthanum atom. doi.org This process is influenced by pH, which affects the stability of the formed complexes and the efficiency of phosphorus removal. doi.org

Studies using techniques like FTIR and XRD analysis have indicated that chemical precipitation is a main mechanism for phosphorus adsorption by various adsorbents in soil, including lanthanum-modified biochar. researchgate.netnih.gov For example, characterization results for lanthanum modified bentonite (LMB) showed that lanthanum and phosphate form LaPO4 precipitation and La-O-P inner-sphere complexes, which are the main mechanisms for phosphate removal by LMB. nih.gov

The effectiveness of phosphate removal by lanthanum-based materials can be influenced by various factors, including soil composition, pH, and the presence of other ions and organic matter. mdpi.comresearchgate.net Dissolved organic matter (DOM), such as humic acid (HA), can affect phosphate adsorption by competing for adsorption sites or forming complexes with lanthanum, potentially hindering La-phosphate precipitation. nih.govnih.gov However, studies have also shown that despite the presence of HA, LMB can still maintain a good binding ability with phosphate, possibly forming La-P-HA ternary complexes. nih.gov

Data from studies on lanthanum-modified biochar demonstrate its capacity for phosphate adsorption in soil. For instance, lanthanum-modified walnut shell biochar (La-BC) showed improved adsorption capacity and binding strength for phosphorus in soil compared to traditional adsorbents like gypsum and zeolite, reducing phosphorus adsorption saturation and controlling leaching. researchgate.netnih.gov The maximum adsorption capacity can vary depending on the material and conditions. For lanthanum-modified dewatered sludge-based biochar (La-SBBC), the maximum adsorption capacity was found to be 152.77 mg/g. mdpi.com

Adsorbent Type	Maximum Adsorption Capacity (mg/g)	Primary Mechanisms	Reference
Lanthanum-modified sludge biochar	140.237 (at pH 3.0)	Inner-sphere complexation, precipitation, electrostatic attraction	mdpi.com
Lanthanum-modified dewatered sludge-based biochar	152.77	Electrostatic interactions, precipitation, inner sphere complexation	mdpi.com
Lanthanum modified bentonite (LMB)	5.7 (for P)	LaPO4 precipitation, La-O-P inner-sphere complexes	nih.gov
Lanthanum carbonate (La₂(CO₃)₃)	106.6 (at pH 2.9)	Surface precipitation, electrical interaction, ligand-exchange	frontiersin.org

Long-Term Fate and Transport of Lanthanum in Soil Ecosystems

The long-term fate and transport of lanthanum in soil ecosystems are influenced by several factors, including soil properties, environmental conditions, and the form of lanthanum applied. While most accumulated REEs are retained by the soil, certain conditions can mobilize them. tum.de

Soil pH plays a key role in lanthanum solubility and its availability to plants. tum.de Low soil pH is generally favorable for increasing lanthanum solubility. tum.de Other factors such as cation exchange capacity (CEC), soil organic matter content, and phosphorus content also influence lanthanum mobility. tum.de Higher levels of organic matter, increased water fluxes, and fluctuating redox conditions in humid soils can foster greater REE mobility and bioavailability. mdpi.com Organic acids derived from decomposing organic matter can promote REE complexation, forming soluble organo-metallic complexes that enhance leaching and redistribution through the soil profile. mdpi.com

Leaching studies have indicated that lanthanum is moderately mobile in certain soil types, such as subalpine forest soils. usgs.gov However, plant uptake of lanthanum is generally low, and leaching is often marginal. tum.de This suggests that lanthanum can accumulate in soils over time, even with relatively low input rates. tum.de

The long-term effects of lanthanum application for soil remediation are still an area of active research. mdpi.com Studies have examined its persistence in soils and the potential for leaching into groundwater. mdpi.com Long-term monitoring is considered essential to understand the fate and transport of lanthanum over time. mdpi.com Compliance with environmental regulations and guidelines is crucial when using lanthanum for soil remediation. mdpi.com

Anthropogenic activities, including ore mining, industrial waste discharge, electronic waste disposal, and fertilizer application, contribute to the dispersion and accumulation of REEs, including lanthanum, in terrestrial and aquatic ecosystems. nih.gov This can potentially disrupt natural biogeochemical cycles. nih.gov The increasing introduction of REEs into soils through human activity highlights the need for further research on their environmental behavior and potential bioaccumulation. nih.gov

Broader Environmental Impact Studies of Lanthanum

Beyond its use in remediation, research also explores the broader environmental impacts of lanthanum, particularly its effects on biological systems.

Lanthanum-Induced Hormesis in Plant Systems

Lanthanum has been shown to induce hormesis in plants. mdpi.comnih.govresearchgate.netmdpi.com Hormesis is a dose-response phenomenon characterized by a low-dose stimulation and a high-dose inhibition. nih.govresearchgate.netrevista-agroproductividad.org

At low concentrations, lanthanum can promote plant growth and development, enhance the synthesis of chlorophyll (B73375), improve nutrient uptake, and stimulate physiological and biochemical responses. mdpi.comrevista-agroproductividad.orgresearchgate.net For example, studies have shown that low doses of lanthanum can increase aboveground fresh biomass in Brassica rapa. mdpi.com Positive effects have also been reported in seed germination and the activation of antioxidant enzymes, suggesting that lanthanum can reduce oxidative stress. revista-agroproductividad.orgresearchgate.net

Conversely, higher concentrations of lanthanum can inhibit plant growth, disrupt cell division, and negatively affect chlorophyll and carotenoid content. mdpi.commdpi.com Toxic symptoms such as yellowed leaves and burst veins have been observed at higher lanthanum concentrations. mdpi.com

The effects of lanthanum on plant growth are dose-dependent and can vary among different plant species. mdpi.comrevista-agroproductividad.orgresearchgate.net Studies have evaluated different lanthanum sources and concentrations to identify the range that elicits positive effects. revista-agroproductividad.orgresearchgate.net For instance, concentrations in the range of 50-250 µM La have been explored for their biostimulant effects. revista-agroproductividad.orgresearchgate.net

Lanthanum's interaction with calcium channels in plants may play a role in hormetic responses. Lanthanum has a high affinity for specific sites in various types of Ca²⁺ channels and can displace Ca²⁺ from the cell wall, acting as an inhibitor of Ca²⁺ channel activity and regulation. tandfonline.comtandfonline.com

Research on lanthanum-induced hormesis in plants suggests that these biphasic dose responses should be considered in hazard and risk assessment protocols for environmental contaminants. nih.gov Hormesis also presents an opportunity to evaluate the potential for beneficial effects of environmental contaminants at low doses. nih.gov

Environmental Enrichment of Lanthanum as a Research Subject

The increasing use and subsequent release of lanthanum into the environment have made its environmental enrichment a subject of research. researchgate.netnovapublishers.com Lanthanum is considered a contaminant of emerging environmental concern. novapublishers.com

Research focuses on understanding the fate, bioavailability, bioaccumulation, and toxicological limits of lanthanum in various environmental compartments, including soil and aquatic ecosystems. novapublishers.comresearchgate.net Studies investigate the accumulation pathways of lanthanum in organisms, such as plants and aquatic life. researchgate.netresearchgate.net For example, research has examined the enrichment process of lanthanum in the leaf cells of lettuce, identifying different zones of accumulation depending on the exposure dose. researchgate.net

The environmental enrichment of lanthanum is linked to various anthropogenic sources, including mining, industrial waste, electronic waste, and agricultural applications. nih.govunina.it The increasing levels of lanthanum in the environment raise concerns about potential ecological risks and its entry into the food chain. mdpi.comresearchgate.net

Advanced Analytical and Characterization Techniques for Lanthanum Materials

Spectroscopic Methodologies for Lanthanum

Spectroscopic techniques are indispensable tools for probing the electronic structure, bonding, and vibrational properties of lanthanum materials.

X-ray Diffraction (XRD) for Structural Analysis

X-ray Diffraction (XRD) is a powerful non-destructive technique used to determine the crystalline structure, phase composition, and crystallite size of materials. nf-itwg.org For lanthanum compounds, XRD analysis provides crucial information about the arrangement of atoms in the crystal lattice.

Studies on lanthanum aluminate (LaAlO₃) synthesized by the co-precipitation method have utilized XRD to confirm the formation of a perovskite structure with a rhombohedral hexagonal phase. The crystallite size of LaAlO₃ was observed to increase with increasing calcination temperature. epj-conferences.orgepj-conferences.org Similarly, XRD has been employed to characterize lanthanum-doped fluorapatite (B74983) compounds, confirming the formation of a highly crystalline hexagonal apatite structure and revealing systematic changes in lattice parameters with increasing lanthanum content, indicating successful incorporation of lanthanum ions into the lattice. ajchem-a.com

XRD is also used to analyze the phase purity and crystallinity of synthesized lanthanum oxide (La₂O₃) nanoparticles. aip.org The technique can identify different crystalline phases, such as the orthorhombic phase observed in La₂O₃ nanoparticles synthesized at specific temperatures. orientjchem.org Furthermore, Rietveld analysis, a full-pattern fitting technique applied to XRD data, can provide detailed structural information and quantify different phases present in a sample, such as lanthanum carbonate hydrate (B1144303) and lanthanum hydroxycarbonate impurities. google.comgoogle.com

Fourier Transform-Infrared (FT-IR) Spectroscopy

Fourier Transform-Infrared (FT-IR) spectroscopy is used to identify the functional groups and chemical bonds present in a material by measuring the absorption or transmission of infrared light. This technique is widely applied in the characterization of lanthanum compounds to understand their molecular structure and bonding environments.

FT-IR spectra of lanthanum compounds often show characteristic absorption bands corresponding to specific vibrations. For instance, studies on lanthanum phosphate (B84403) have identified bands attributed to O-H, O=P-O, P-O, and O-P-O vibrations of phosphate salts. researchgate.net In lanthanum-doped fluorapatite, FT-IR analysis reveals characteristic vibrational modes of phosphate groups, with minor shifts in peak positions indicating the influence of substituted lanthanum cations. ajchem-a.com

FT-IR is also used to characterize lanthanum oxide nanoparticles, where specific vibrations of the La-O bond are observed at certain wavenumbers. aip.orgresearchgate.net In lanthanum hydroxide (B78521), bands corresponding to O-H stretching vibrations are typically observed. researchgate.net The technique can also provide insights into the coordination of ligands to lanthanum ions in complexes, such as the coordination of salen ligands to lanthanum centers. chemmethod.com

UV-Visible Spectroscopy and Diffuse Reflectance Spectroscopy (DRS)

UV-Visible (UV-Vis) spectroscopy and Diffuse Reflectance Spectroscopy (DRS) are employed to study the electronic transitions and optical properties of lanthanum materials, including their band gap energy.

UV-Vis spectroscopy can be used for the quantitative determination of lanthanum in solutions by forming colored complexes with suitable reagents, such as bromopyrogallol red in the presence of cetylpyridinium (B1207926) chloride. pnrjournal.com This method allows for the estimation of lanthanum concentration based on the absorbance of the complex at a specific wavelength. pnrjournal.com

DRS is particularly useful for analyzing the optical properties of solid lanthanum compounds and determining their band gap energy. For example, UV-Vis DRS of lanthanum hydroxide (La(OH)₃) shows an absorption band that can be assigned to intrinsic band absorption, and a broad absorption related to surface oxygen vacancies. researchgate.net The band gap energy of La(OH)₃ can be calculated from the DRS data. researchgate.net DRS is also used to characterize the optical properties of lanthanum-based perovskites, such as LaAlO₃, LaCoO₃, LaFeO₃, and LaGdO₃, allowing for the calculation of their band gap energies. thaiscience.info Studies on lanthanum oxide nanoparticles have also utilized UV-Vis DRS to determine their band gap values. aip.org

Photoluminescence (PL) and Luminescence Spectroscopy

Photoluminescence (PL) and luminescence spectroscopy techniques are used to investigate the light emission properties of lanthanum materials, particularly those doped with other rare earth ions or containing defects. Lanthanum compounds can serve as host matrices for luminescent centers.

Studies on lanthanum aluminate (LaAlO₃) single crystals have shown photoluminescence composed of a fast ultraviolet component and a broad visible emission, attributed to band-to-band emission or emission from polaron pairs and oxygen defect sites, respectively. aip.orgresearchgate.net Doping lanthanum compounds with other elements can significantly influence their photoluminescence properties. For instance, lanthanum incorporation into cerium oxide (CeO₂) can create oxygen vacancies and shift the photoluminescence emission to lower energy ranges, leading to increased intensity. unesp.br Lanthanum-doped lead-free double halide perovskites, like La:Cs₂SnCl₆, exhibit dual photoluminescence emission at specific wavelengths, and doping can modulate the band gap. researchgate.net These luminescence properties are relevant for applications in LEDs and phosphors. researchgate.net

Mass Spectrometry (MS)

Mass Spectrometry (MS) techniques, particularly Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), are powerful tools for the elemental analysis and quantification of lanthanum, including trace impurities and its distribution in various matrices.

ICP-MS is widely used for the quantitative analysis of rare earth elements, including lanthanum, in diverse sample types. nih.gov It can be applied to determine the concentration of lanthanum in biological samples nih.gov and analyze non-rare earth impurities in lanthanum metal. researchgate.net The technique offers high sensitivity and low detection limits for lanthanum analysis. researchgate.net

Laser ablation-inductively coupled plasma-mass spectrometry (LA-ICP-MS) imaging allows for the spatially resolved quantification of elements, including lanthanum, in solid samples such as tissue sections. spectroscopyonline.comnih.gov This is particularly useful for studying the distribution and accumulation of lanthanum in biological tissues after exposure to lanthanum-containing compounds like lanthanum carbonate. nih.gov

Elemental and Compositional Analysis of Lanthanum

Elemental and compositional analysis techniques are essential for determining the precise elemental composition and stoichiometry of lanthanum materials, as well as identifying and quantifying impurities.

Techniques such as Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES) are used for multi-element analysis of lanthanum compounds, allowing for the determination of various trace elements. researchgate.netresearchgate.net Energy-Dispersive X-ray Spectroscopy (EDX or EDS), often coupled with Scanning Electron Microscopy (SEM), provides elemental composition information from localized areas of a sample. researchgate.netlongdom.orgresearchgate.net EDX can confirm the presence and distribution of lanthanum and other elements in synthesized materials. longdom.orgresearchgate.net

Chemical analysis methods are also employed to assess the stoichiometry and purity of lanthanum compounds. researchgate.net For example, chemical analysis of lanthanum phosphate samples prepared by precipitation methods indicated a non-stoichiometric state in some cases. researchgate.net Thermogravimetric analysis (TGA) is another technique used for compositional analysis, particularly for determining water and carbonate content in compounds like lanthanum carbonate hydrate. google.comresearchgate.net

The combination of various analytical techniques provides a comprehensive understanding of the properties of lanthanum materials, from their atomic arrangement and bonding to their elemental composition and optical behavior.

Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-OES)

Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-OES) is a widely used technique for the determination of elemental composition in various materials. It is well-suited for analyzing samples from materials science, including ceramics and glass, due to its capability to simultaneously analyze both major and trace elements with good sensitivity. horiba.com ICP-OES can handle geological, mining, and rare earth elements, and is frequently used in mining processes and purity control. horiba.com High-resolution ICP-OES is often preferred for rare earth element applications to ensure the quality of results, particularly for trace analysis, due to the line-rich spectra emitted by metals at high concentrations. horiba.com

ICP-OES has also been applied for the determination of cerium and lanthanum in petroleum coke samples. rsc.org Microwave-assisted digestion has been used as a sample preparation method for this analysis. rsc.org Accuracy of the DSN-ICP-OES method for determining cerium and lanthanum in petroleum coke was evaluated by comparison with neutron activation analysis, showing an agreement of over 94%, and by analyzing spiked samples, which yielded recoveries in the range of 88% to 102%. rsc.org

ICP-OES is also used to analyze pure Lanthanum standards, with trace impurities being analyzed by ICP-MS. perkinelmer.com

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is a powerful technique for trace elemental analysis and is utilized for characterizing Lanthanum materials, particularly for determining impurities. frontiersin.orgresearchgate.net

ICP-MS techniques have been applied to the analysis of non-rare earth impurities in Lanthanum metal without matrix separation. researchgate.net Determined isotopes of impurity elements are selected, and the effect of acidity on the determination is discussed. researchgate.net Recoveries between 80.8% and 127.2% have been reported, with detection limits between 0.05 and 5 ng/mL. researchgate.net Limits of detection for the sample were between 0.1 and 10 µg/g. researchgate.net

ICP-MS/MS (tandem mass spectrometry) has been used to measure metallic impurities in high-purity Lanthanum oxide (La₂O₃) samples to correct gravimetric analytical results. frontiersin.org Isotope ratio analysis can be employed in ICP-MS to overcome multi-atomic interference issues that can affect the accuracy of impurity analysis in complex high-matrix samples like Lanthanum carbonates. rsc.org For instance, in the analysis of elemental impurities in Lanthanum carbonate raw materials, isotope ratio analysis helped identify interference on selenium (⁷⁸Se) from species like LaOH²⁺ formed from the Lanthanum matrix, leading to the selection of an alternative mass number (⁸²Se) for accurate determination. rsc.org

LA-ICP-MS (Laser Ablation-Inductively Coupled Plasma-Mass Spectrometry) imaging has been used to visualize the distribution of Lanthanum in gastric tissue. shimadzu.com This application is relevant in pharmacokinetic analysis and toxicity evaluation of metal-containing substances. shimadzu.com In one study, LA-ICP-MS imaging showed the accumulation of Lanthanum in gastric tissue, with an average concentration of 4 × 10⁴ ppm. shimadzu.com The co-localization of Lanthanum and phosphorus in these areas suggested that Lanthanum precipitated as Lanthanum phosphate. shimadzu.com

Energy-Dispersive X-ray Spectroscopy (EDX) and X-ray Fluorescence (XRF)

Energy-Dispersive X-ray Spectroscopy (EDX), often coupled with Scanning Electron Microscopy (SEM), and X-ray Fluorescence (XRF) are techniques used for elemental analysis and characterization of Lanthanum materials. EDX provides elemental composition information, particularly for surface and near-surface analysis. nih.govepa.gov

EDX analysis has been used to characterize the elemental composition of synthesized materials containing Lanthanum. researchgate.net For example, EDX mapping analysis of a nano-lanthanum complex showed the presence of Lanthanum, carbon, nitrogen, and oxygen as elemental building blocks. rsc.org EDX has also been employed to study the chemical nature of metal-microbe interactions involving Lanthanum biosorption by a Pseudomonas sp., ascertaining the binding of Lanthanum with bacterial biomass via displacement of cellular potassium and calcium. nih.gov

In the characterization of a silica-lanthanum oxide composite material, EDX was used alongside SEM and FTIR to confirm the chemical modification of Lanthanum oxide on the surface of silica. nih.gov

While the search results mention XRF as a complementary technique in the context of characterization rsc.org, specific details on its application solely for Lanthanum materials within the provided context are limited compared to EDX. However, both EDX and XRF are generally utilized for elemental analysis and can provide qualitative and quantitative information about the presence and distribution of Lanthanum in various samples.

Ion Chromatography for Lanthanum Quantification

Ion Chromatography (IC) is a technique that can be used for the quantitative determination of Lanthanum, particularly in solutions. A method for the estimation of Lanthanum content in Lanthanum carbonate chewable tablets has been developed and validated using Ion Chromatography with non-suppressed conductivity detection. ijsr.netresearchgate.net

In this method, Lanthanum was separated using a weak cation exchange guard column with isocratic elution using a 6 mM Methanesulfonic acid mobile phase. ijsr.netresearchgate.net The method demonstrated linearity in the range of 1.0 mg/L to 20 mg/L, with a correlation coefficient (R²) of 0.99996. ijsr.netresearchgate.net The Limits of Detection (LOD) and Quantification (LOQ) for Lanthanum were established as 0.4 mg/L and 1.0 mg/L, respectively. ijsr.netresearchgate.net The method was found to be reproducible, linear, specific, and sensitive. ijsr.netresearchgate.net

Ion chromatography has also been used for the accurate determination of trace amounts of Lanthanum, yttrium, and other stable lanthanides in biological materials after isolation and preconcentration. researchgate.netuw.edu.pl Using a sulfonic acid type column and α-hydroxyisobutyric acid (α-HIBA) as the eluent, quantitative determination of Lanthanum and other lanthanides was possible. researchgate.netuw.edu.pl

Data on the linearity and detection limits of the Ion Chromatography method for Lanthanum quantification in Lanthanum carbonate chewable tablets are summarized below:

Parameter	Value
Linearity Range	1.0 - 20 mg/L
Correlation Coefficient (R²)	0.99996
Limit of Detection (LOD)	0.4 mg/L
Limit of Quantification (LOQ)	1.0 mg/L

Rutherford Backscattering Spectrometry (RBS) for Lanthanum Quantification

Rutherford Backscattering Spectrometry (RBS) is an ion scattering technique particularly useful for compositional analysis and thickness determination of thin films. eag.comresearchgate.net A key advantage of RBS is its ability to provide quantitative compositional analysis without the need for reference standards. eag.comaip.orgaip.org

RBS is used as a reference technique for Lanthanum quantification, particularly in thin film structures like high-k/metal gate stacks, because it does not require calibration standards. aip.orgaip.orgaip.org In studies involving the monitoring of ultralow Lanthanum doses in these stacks, RBS provided reference results for comparison with other techniques like Low Energy Electron X-ray Emission Spectrometry (LEXES). aip.orgaip.orgresearchgate.net

RBS experiments typically involve directing a high-energy (MeV) He²⁺ ion beam onto the sample and measuring the energy distribution and yield of backscattered ions at a specific angle. aip.org Modeling of RBS spectra, by suggesting a theoretical model of the multilayer stack and iteratively correcting elemental concentrations and thicknesses, allows for the determination of La concentration with a reported uncertainty of ±5% at an approximate confidence level of 95%. aip.org RBS can also be used to determine areal concentrations (atoms/cm²) and film density when the thickness is known. eag.com

High-resolution RBS (HR-RBS) can investigate thin film structures with high depth resolution and is useful for analyzing films with low-density contrast by revealing their chemical composition. researchgate.net RBS spectra have been used to confirm the presence of elements including Lanthanum in thin films. researchgate.net

Low Energy Electron X-ray Emission Spectrometry (LEXES)

Low Energy Electron X-ray Emission Spectrometry (LEXES) is a technique used for the accurate monitoring and quantification of elements, including Lanthanum, in materials like advanced high-k/metal gate stacks. aip.orgaip.orgresearchgate.net LEXES offers capabilities in terms of sensitivity and accuracy for Lanthanum quantification. aip.orgaip.orgresearchgate.net

Compared to techniques like Auger depth profiling which involve sputtering, LEXES provides an in-depth probing capability in a non-destructive manner, avoiding sputter-induced artifacts. aip.org This makes LEXES suitable for in-line monitoring of chemical composition on device wafers and accurate, non-destructive quantification of chemical species. aip.org

Studies have highlighted LEXES capabilities for accurate and reproducible Lanthanum quantification by comparing its results with those obtained from reference techniques like Rutherford Backscattering Spectrometry (RBS). aip.orgaip.orgresearchgate.net

Auger Electron Spectroscopy (AES) for Interdiffusion Studies

Auger Electron Spectroscopy (AES) is a surface-sensitive technique used to obtain information about the concentration and chemical environment of surface and near-surface atoms. psu.edu It can be coupled with ion milling for depth profiling to probe greater depths. psu.edu AES is particularly interesting for evidencing interdiffusion phenomena. aip.orgaip.org

AES has been utilized to study interdiffusion phenomena in materials containing Lanthanum, such as the diffusion of Lanthanum towards the high-k/Si interface in TiN/LaOx/HfSixOyNz/SiOxNy/Si stacks after post-deposition annealing. aip.orgaip.org Lanthanum is known to diffuse towards this interface during high-temperature annealing steps used for dopant activation. aip.orgaip.org AES, with its high depth resolution chemical profiling capabilities, is employed to highlight this phenomenon. aip.orgaip.org Measurements performed before and after annealing can reveal the extent of Lanthanum diffusion. aip.org

Auger depth profiling is considered a complementary technique to investigate interdiffusion phenomena at the nanometer scale and can reveal ultrathin layers. aip.org While AES is surface-sensitive, probing depths up to a few microns are possible with ion milling. psu.edu State-of-the-art Auger nanoprobes can achieve depth profiling in the subnanometer range. aip.orgaip.org Improved depth resolution can be achieved by using low-energy argon ions at grazing incidence to reduce atomic mixing and preferential sputtering effects. aip.org

AES has also been used to confirm the composition of films and the absence of certain contaminants, such as carbon contamination in lanthanum aluminate films. researchgate.net

Microscopic and Morphological Characterization of Lanthanum Materials

Scanning Electron Microscopy (SEM)

Scanning Electron Microscopy (SEM) is a widely used technique for examining the surface morphology and microstructure of lanthanum materials. SEM provides high-resolution images that reveal details about particle shape, size distribution, and the presence of aggregates or distinct phases. For instance, SEM has been employed to characterize the morphology of LaAlO3 perovskite samples, showing nanosized particles with porosity due to inter-particle voids thaiscience.info. SEM micrographs have also confirmed the formation of homogeneous perovskite structures in La0.8Sr0.2Ni(1−x)CrxO3 systems elsevier.es. In the study of lanthanum oxide nanoparticles, SEM images have shown relatively spherical, porous nanoparticles, with particle sizes ranging from 29.0-35.73 nm and 22.33-26.89 nm, depending on the presence of surfactants orientjchem.org. The technique is also used to examine the morphology of La(OH)3 and La2O3 nanoparticles . SEM has been utilized to confirm the porous phase and homogeneous regions in strontium-doped lanthanum oxide samples scirp.org. Furthermore, SEM micrographs have illustrated the foam-like and homogeneous appearance of lanthanum oxide doped ceria powders synthesized by solution combustion scielo.br.

Transmission Electron Microscopy (TEM)

Transmission Electron Microscopy (TEM) offers even higher resolution than SEM, allowing for the investigation of the internal structure, crystallite size, and defects within lanthanum materials. TEM has been used in the characterization of nanocrystalline LaMO3 (M = Al, Fe, Co, Gd) perovskites, providing detailed information about their internal structure thaiscience.info. TEM analysis has also been applied to study lanthanum oxide doped ceria samples, providing images with scale sizes down to 50nm scielo.br.

Atomic Force Microscopy (AFM)

Atomic Force Microscopy (AFM) is a surface sensitive technique that provides three-dimensional topographical information at the nanoscale. AFM can be used to study the surface roughness, texture, and fine features of lanthanum materials. Studies on lanthanum monosulfide nanoprotrusion arrays have utilized AFM to examine the surface topography and confirm the location and shape of nanodomes aip.org. AFM images have shown that these nanodomes appear as the tallest features, tapering towards the top to form conical tips aip.org. AFM studies were conducted on bare alumina (B75360) templates and after deposition of lanthanum monosulfide, revealing the short-range hexagonal order of pores and the location of nanodomes at grain boundaries aip.org. AFM has also been used to show the surface topography of alloys immersed in lanthanum nitrate (B79036) solutions, demonstrating the precipitation of lanthanum hydroxide mdpi.com. The technique is also used to examine the surface morphology of synthesized lanthanum oxide nanoparticles biointerfaceresearch.com. AFM studies can provide information on surface roughness and homogeneity, indirectly indicating mechanical properties spmtips.com.

Thermal Analysis Techniques for Lanthanum Compounds

Thermal analysis techniques are essential for understanding the thermal stability, decomposition pathways, and phase transitions of lanthanum compounds.

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA)

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature, while Differential Thermal Analysis (DTA) measures the temperature difference between a sample and a reference material as they are heated. These techniques are often used together to identify decomposition steps, phase transitions, and the associated energy changes.

TGA/DTA has been used to characterize the thermal decomposition of lanthanum monoaluminate precursor gels, estimating the crystallization temperature epj-conferences.org. The thermal behavior of lanthanum hydroxide has been investigated by TG/DTA, confirming a two-step decomposition mechanism: La(OH)3 → LaOOH + H2O and 2LaOOH → La2O3 + H2O . TG/DTA curves of lanthanum hydroxide show weight losses corresponding to the removal of adsorbed water, followed by dehydroxylation steps at higher temperatures .

Studies on lanthanum complexes have utilized TG-DTA to determine their composition and study their thermal behavior, including dehydration and decomposition steps scielo.br. For a lanthanum compound with 4-methoxybenzoate, TG-DTA showed a mass loss between 77-136ºC attributed to the loss of hydration water scielo.br. Subsequent mass losses at higher temperatures corresponded to the decomposition of the anhydrous compound scielo.br.

TGA/DTA has also been applied to analyze the thermal decomposition of precursor powders in the extraction of lanthanum oxide from spent fluid catalytic cracking catalysts csic.es. The thermal decomposition of lanthanum oxalates has been studied by DTA, with endothermic peaks indicating different stages of hydration and decomposition osti.gov.

The formation process of La2O3 from the pyrolysis of La(OH)CO3 precursor has been disclosed by TGA/DTA, showing three weight loss steps at different temperature ranges rsc.org. TGA has also been used to confirm the thermal stability of synthesized lanthanum oxide nanoparticles biointerfaceresearch.com. In the thermal analysis of strontium-doped lanthanum oxide, TG and DTA measurements indicated weight losses due to water drainage, partial de-hydroxylation of La(OH)3, and the formation and decarboxylation of lanthanum oxycarbonates scirp.org. TGA of lanthanum oxide doped ceria samples showed a significant increase in remaining mass loss with increasing dopant content scielo.br.

Data from TG-DTA studies on lanthanum compounds can provide detailed information on mass loss percentages and corresponding thermal events. For example, the thermal decomposition of La(OH)3 can show distinct weight loss steps at specific temperature ranges, associated with endothermic or exothermic peaks in the DTA curve .

Electrochemical Characterization of Lanthanum-Based Energy Materials

Electrochemical characterization techniques are crucial for evaluating the performance of lanthanum-based materials in energy applications such as fuel cells, batteries, and supercapacitors. These techniques provide insights into conductivity, charge transfer, and catalytic activity.

Lanthanum-based perovskite oxides, such as LaCoO3, LaFeO3, and LaMnO3, have been studied for their electrochemical properties as electrocatalysts for water splitting and energy storage pittstate.edu, mdpi.com. Techniques like electrochemical impedance spectroscopy (EIS), linear sweep voltammetry (LSV), and cyclic voltammetry (CV) are commonly used. pittstate.edu

Studies on LaCoO3, LaFeO3, and LaMnO3 perovskites have shown that electrocatalytic activity towards the oxygen evolution reaction (OER) is highly dependent on the material composition pittstate.edu. LaFeO3 exhibited the lowest overpotential for OER, while LaMnO3 showed the lowest overpotential for the hydrogen evolution reaction (HER) pittstate.edu. Cyclic voltammetry and galvanostatic charge/discharge cycling are used to evaluate the specific capacitance of these materials mdpi.com. LaCoO3 electrodes have shown higher specific capacitance compared to LaFeO3 and LaMnO3 pittstate.edu, mdpi.com.

Electrochemical impedance spectroscopy (EIS) is used to analyze the charge transfer resistance of lanthanum-based electrodes mdpi.com. Lower charge transfer resistance indicates superior electrochemical performance mdpi.com.

Lanthanum nickelate (La2NiO4+δ) and its composites are considered promising cathode materials for solid oxide fuel cells (SOFCs) researchgate.net. Their electrochemical properties, including oxygen diffusion and surface exchange constants, are investigated researchgate.net. Doped lanthanum chromites have also been studied for their electrochemical properties as interconnectors for SOFCs, with analyses focusing on ionic leak current density and area specific resistance scilit.com.

The electrochemical performance of lanthanum ferrite (B1171679) nanotubes has been evaluated, demonstrating high specific capacitance and good long-cycle stability, indicating their potential as pseudocapacitance electrode materials for energy storage devices rsc.org.

Future Research Directions and Emerging Paradigms in Lanthanum Science

Nanoscopic Interface Design for Enhanced Performance of Lanthanum-Based Devices

Designing interfaces at the nanoscale is crucial for optimizing the performance of devices incorporating lanthanum. Research is focusing on understanding and controlling atomic-scale changes at interfaces to improve durability and efficiency. For instance, studies on Solid Oxide Electrolysis Cells (SOECs) utilizing Lanthanum Strontium Manganite (LSM) electrodes and Yttria-Stabilized Zirconia (YSZ) electrolytes are investigating reaction-induced structural changes at the atomic scale during operation. analytik.newsmpg.de This involves combining high-resolution scanning transmission electron microscopy with atomistic simulations to track changes in the LSM and YSZ regions and their interface over time. analytik.newsmpg.de Such research aims to develop nanoscopic, rational interface designs for more efficient and durable SOECs, which are promising for producing hydrogen and other gases. analytik.newsmpg.de The integration of atomic-scale experimentation with theoretical modeling is underscored as valuable for understanding performance and degradation mechanisms. analytik.newsmpg.de

Tailoring interfaces is also critical in polymer nanocomposites to enhance properties like energy storage capability. rsc.org Understanding the impact of different interface structures on composite polarization and energy storage is an active area, along with developing models to understand polarization mechanisms. rsc.org Reflectometry techniques, such as neutron and X-ray reflectometry, are emerging as powerful tools for elucidating the nanostructure of interfaces with precision, enabling the rational design of interfaces with enhanced properties. nih.gov

Tailoring Synthesis Protocols for Optimized Lanthanum Material Properties

Precise control over synthesis methods is essential to tailor the properties of lanthanum-based materials for specific applications. Researchers are exploring various techniques to synthesize lanthanum compounds with desired characteristics. For example, flame spray pyrolysis (FSP) has been used to synthesize lanthanum oxide and oxycarbonate nanoparticles, demonstrating that adjusting parameters like O2 dispersion can influence surface area, particle size, basicity, and phase composition. researchgate.net Chemical precipitation combined with filtration is another approach for synthesizing nanopowders with uniform particle distribution and high purity, as shown in the synthesis of Alumina (B75360)/Lanthanum hexa-aluminate (Al₂O₃/LHA) powders for thermal barrier coatings. iieta.org Calcination temperature has also been shown to influence the crystalline structure of these materials. iieta.org

Different synthesis methods can lead to variations in material properties, as observed in the preparation of strontium-doped lanthanum manganites (La₁₋ₓSrₓMnO₃) for applications like magnetic refrigeration and sensors. aip.org Techniques such as sol-gel, coprecipitation, solid-state reaction, and polymer-assisted deposition are being explored to control properties like mixed valences and oxygen stoichiometry, which impact material performance. aip.org The synthesis of lanthanum oxide nanoparticles (La₂O₃ NPs) via methods like sonication-assisted hydrothermal routes is being investigated for applications in sensors, highlighting the importance of size, shape, and surface characteristics for device performance. jetir.orgnih.govresearchgate.net

Here is a table illustrating the impact of O2 dispersion on the properties of lanthanum oxycarbonate nanoparticles synthesized by flame spray pyrolysis:

O2 Dispersion Level	Surface Area	Mean Particle Size	Basicity	Phase Composition
Lower	Lower	Higher	Higher	Mixture of Type Ia/II La₂O₂CO₃ and La₂O₃
Higher	Higher	Lower	Lower	Pure La₂O₃

Exploring Novel Lanthanum Compounds with Tunable Chemical and Physical Properties

The search for novel lanthanum compounds with properties tailored for specific functionalities is a key area of future research. This involves synthesizing new structures and investigating their potential applications. Lanthanum-based perovskites, such as LaFeO₃, are being explored as electrode materials for energy storage applications like supercapacitors, demonstrating promising specific capacities and cycling stability. aip.org Doping lanthanum into other perovskite structures, like TiPbO₃, is being investigated using theoretical calculations to enhance optoelectronic properties, suggesting potential for improved performance in optoelectronic devices. researchgate.net

Research also extends to synthesizing lanthanum complexes with unique ligands, such as ferrocenyl dithiophosphonate, and using density functional theory (DFT) calculations to understand their electronic structures and properties. ifpan.edu.plicm.edu.pl These studies aim to gain insights into the relationship between molecular structure and potential applications. The development of new lanthanum hydrides synthesized under high pressures is another area of exploration, particularly in the search for high-temperature superconductors. innovations-report.com Structural analyses of these novel hydrides are expected to contribute to advancing the field of superconductivity. innovations-report.com Lanthanum compounds are also being explored for environmental applications, such as lanthanum chloride in modifying algal biomass for efficient phosphate (B84403) removal from water. fau.edu This process leads to the formation of insoluble lanthanum phosphate complexes, effectively trapping phosphorus. fau.edu

Integration of Atomic-Scale Experimentation with Advanced Theoretical Modeling

The synergy between experimental techniques and theoretical modeling at the atomic scale is becoming increasingly important for a deeper understanding of lanthanum materials. This integrated approach allows researchers to interpret experimental observations, predict material behavior, and guide the design of new materials. As mentioned earlier, the study of SOECs combines high-resolution microscopy with first-principles and force-field-based atomistic simulations to understand degradation mechanisms at interfaces. analytik.newsmpg.de This integration provides unprecedented insights into atomic-scale transformations during device operation. analytik.newsmpg.de

Theoretical modeling is also being applied to understand the properties of lanthanum complexes, using techniques like combined quantum mechanical/molecular mechanical (QM/MM) methods and DFT calculations. ifpan.edu.plicm.edu.plresearchgate.net These models can predict geometries, electronic structures, and reactivity, aiding in the design of new complexes. ifpan.edu.plicm.edu.plresearchgate.net Furthermore, theoretical models are being developed to predict the performance of lanthanum hexaboride (LaB₆) hollow cathodes, which are used in applications like Hall effect thrusters. researchgate.net These models help in understanding plasma properties and optimizing cathode design. researchgate.net The integration of experimental data with theoretical models is crucial for validating predictions and advancing the understanding of complex lanthanum systems. researchgate.netaip.org

Addressing Uncertainties in Cosmological Nucleosynthesis Models via New Lanthanum Data

Lanthanum plays a relevant role in nuclear astrophysics, being produced by both the slow neutron capture process (s-process) and the rapid neutron capture process (r-process). arxiv.org The dominant isotope, ¹³⁹La, is particularly useful for monitoring s-process abundances. arxiv.org However, measurements of lanthanum have highlighted discrepancies with existing s-process and r-process models, particularly concerning the intermediate process (i-process). aps.org Future research involves obtaining new experimental data on neutron-capture cross sections of isotopes relevant to lanthanum production, such as ¹³⁹Ba, to refine nucleosynthesis models. aps.org Experimental determination of these cross sections, which are often experimentally unknown for the i-process, can significantly reduce uncertainties in astronomical observations and improve the accuracy of i-process models. aps.org Correlated observations of lanthanum and europium abundances in stars of different metallicities can provide insights into the chemical evolution of the galaxy and the contributions of different nucleosynthesis processes. arxiv.orgresearchgate.netepj-conferences.org

Here is a table summarizing the primary nucleosynthesis processes contributing to key elements:

Element	Primary Production Process(es)
Strontium	s-process (weak)
Yttrium	s-process (weak)
Zirconium	s-process (weak)
Barium	s-process (main), r-process
Lanthanum	s-process (main), r-process
Cerium	s-process (main), r-process
Europium	r-process
Lead	s-process (main)

Advanced Sensor Development Utilizing Lanthanum Nanomaterials

Lanthanum nanomaterials are being increasingly explored for the development of advanced sensors due to their unique properties. Lanthanum oxide nanoparticles (La₂O₃ NPs) are attractive for sensor applications due to their structural stability, active surface sites, and optical properties. jetir.orgnih.govresearchgate.net Research is focused on utilizing La₂O₃ NPs for gas sensing, including the detection of carbon dioxide (CO₂). nih.govresearchgate.netrsc.org Room temperature operative CO₂ sensors have been developed using La₂O₃ NP electrodes, demonstrating high sensitivity and fast response and recovery times. nih.govresearchgate.netrsc.org

Lanthanum ferrite (B1171679) (LaFeO₃) has also emerged as a promising material for various sensor technologies, including gas sensing, humidity sensing, and environmental monitoring. researchgate.net Research is exploring the fabrication techniques and strategies to enhance the sensitivity, selectivity, and stability of lanthanum ferrite-based sensors. researchgate.net This includes integrating lanthanum ferrite with complementary materials and utilizing advanced characterization techniques. researchgate.net Lanthanum-based nanomaterials are also being investigated for biomedical sensing applications, such as implantable sensors for detecting molecules like glucose, phosphate, and uric acid. nih.gov The development of nanomaterial-based electrochemical sensors, in general, is a rapidly growing field, with lanthanum nanomaterials contributing to the creation of highly sensitive and selective detection platforms. mdpi.commdpi.comespublisher.com

Here is a table showing the performance characteristics of a room temperature CO₂ sensor based on La₂O₃ nanoparticles:

Analyte	Operating Temperature	Sensitivity (at 50 ppm)	Detection Limit	Response Time	Recovery Time	Long-Term Stability (over 50 days)
CO₂	Room Temperature	40%	5 ppm	6 seconds	5 seconds	95%

Q & A

Q. What minimum reporting standards ensure reproducibility in lanthanum nanoparticle synthesis?

• Checklist :
• Precursor purity (e.g., La(acac)₃ ≥99.99%).
• Reaction temperature (±2°C).
• Centrifugation speed/time for nanoparticle isolation.
• Reference : Follow analytical chemistry reporting guidelines for nanomaterials .